De-epoxy rosamicin

Core Science & Biosynthesis

The Chemical Architecture and Molecular Dynamics of De-Epoxy Rosamicin (Repromicin): A Technical Guide

Executive Summary

De-epoxy rosamicin is a highly active 16-membered macrolide antibiotic that serves as both a potent therapeutic agent and a critical intermediate in macrolide biosynthesis. This whitepaper provides an in-depth mechanistic analysis of its chemical structure, exact molecular weight determination, biosynthetic pathways, and the pharmacological protocols used to optimize its efficacy. Designed for drug development professionals and analytical chemists, this guide emphasizes the causality behind structural modifications and the self-validating analytical frameworks required for its characterization.

Nomenclature and Structural Identity

De-epoxy rosamicin is widely recognized in pharmacological literature by its generic name repromicin or the developmental identifier antibiotic M-4365G2 [1][2]. Synthesized natively by Micromonospora species (such as M. capillata and M. rosaria), it exhibits exceptional in vitro activity against Gram-negative bacilli and mycoplasmas[1]. Structurally, it is defined by a 16-membered macrolactone ring attached to a desosamine sugar moiety, which is strictly required for its mechanism of action—binding to the 50S ribosomal subunit to inhibit bacterial protein synthesis.

Physicochemical Properties & Molecular Weight

The defining structural divergence between de-epoxy rosamicin and its mature counterpart, rosamicin, lies at the C-12/C-13 position. While rosamicin contains an epoxide group at this junction, de-epoxy rosamicin lacks this oxygen atom, featuring a diene system with a double bond at C-12/13 instead[3]. Furthermore, it retains a highly reactive formyl (aldehyde) group at the C-20 position, which is the primary target for semisynthetic drug optimization[3][4].

Table 1: Quantitative Chemical Specifications

Property	Value
Compound Name	De-epoxy rosamicin (Repromicin, M-4365G2)
Chemical Formula	C31​H51​NO8​
Molecular Weight	565.74 g/mol
Monoisotopic Mass	565.3614 Da
Basic pKa	8.83
Key Structural Features	16-membered macrolactone, C-20 formyl group, C-12/13 alkene, desosamine sugar

Data synthesized from PubChem CID 9937853[2].

Biosynthetic Pathway and Enzymatic Logic

The structural evolution of de-epoxy rosamicin is governed by highly specific Cytochrome P450 (CYP450) monooxygenases. In Micromonospora rosaria, the precursor molecule RS-E (20-deoxo-20-dihydro-12,13-deepoxyrosamicin) undergoes sequential enzymatic oxidation[3].

Causality in Biosynthesis: The enzyme RosC catalyzes a multi-step hydroxylation and formylation at the C-20 position of the macrolactone ring, yielding de-epoxy rosamicin[3]. This C-20 aldehyde is crucial for establishing the molecule's baseline ribosomal binding affinity. Subsequently, the enzyme RosD recognizes de-epoxy rosamicin as a substrate, catalyzing the epoxidation of the C-12/13 double bond to produce the final, fully oxidized rosamicin molecule[3].

Fig 1: Biosynthetic pathway of de-epoxy rosamicin and its conversion to rosamicin via CYP450 enzymes.

Experimental Protocol: Molecular Weight & Structural Elucidation

Determining the exact molecular weight of complex macrolides requires the careful selection of ionization techniques. Standard Electron Impact (EI) mass spectrometry imparts excessive collisional energy, leading to the premature cleavage of the labile glycosidic bond connecting the desosamine sugar to the macrolactone core[5]. To prevent this, soft ionization techniques such as Chemical Ionization (CI) must be utilized.

Protocol 1: Self-Validating CI-MS Workflow for MW Determination

Objective: To accurately determine the monoisotopic mass (565.36 Da) while simultaneously validating the number of exchangeable protons in the structure.

• Sample Preparation: Dissolve 1.0 mg of high-purity de-epoxy rosamicin in 1.0 mL of LC-MS grade methanol.

• Primary Ionization (Isobutane/Ammonia): Introduce isobutane or ammonia ( NH3​ ) as the reagent gas in the CI source.

  • Causality: These gases facilitate gentle proton transfer (low collisional energy), preserving the intact pseudomolecular ion [M+H]+ at m/z 566.37 without inducing excessive fragmentation of the sugar moiety[5].

• Orthogonal Validation (Deuterium Exchange): Conduct a parallel MS run replacing NH3​ with deuterated ammonia ( ND3​ ).

  • Causality & Self-Validation: The ND3​ gas will exchange with the labile protons (e.g., the hydroxyl groups) on the macrolide. The resulting mass shift between the NH3​ and ND3​ spectra provides a self-validating count of exchangeable protons, confirming the absence of the epoxide oxygen and the presence of the intact hydroxyls[5].

• Data Acquisition & Analysis: Scan in positive ion mode ( m/z 100–1000) using a Time-of-Flight (TOF) or Orbitrap mass analyzer to confirm the exact mass formula of C31​H51​NO8​ [2].

Fig 2: Self-validating CI-MS workflow for determining the exact mass of de-epoxy rosamicin.

Pharmacological Optimization: Reductive Amination

While de-epoxy rosamicin exhibits potent activity against Gram-negative bacteria like Pasteurella multocida, native macrolides often require pharmacokinetic optimization to translate in vitro success into in vivo efficacy[4].

Protocol 2: Lipophilicity Tuning via Reductive Amination

Objective: To synthesize repromicin derivatives with optimized in vivo efficacy by modulating the molecule's lipophilicity.

• Imine Formation: React de-epoxy rosamicin with a polyfunctional amine (e.g., 3-(dimethylamino)propylamine) in an anhydrous solvent.

  • Causality: The primary amine selectively targets the highly reactive C-20 formyl (aldehyde) group of de-epoxy rosamicin, forming an intermediate imine[4].

• Selective Reduction: Add sodium cyanoborohydride ( NaBH3​CN ) to the reaction mixture.

  • Causality: NaBH3​CN is a mild reducing agent that selectively reduces the imine to a stable secondary amine without disrupting the C-10 ketone or the C-12/13 alkene diene system[4].

• Chromatographic Validation: Purify the derivative using preparative HPLC and calculate the capacity factor ( logk′ ) via analytical HPLC.

  • Causality & Self-Validation: Tracking logk′ ensures the synthesized derivative falls within the optimal lipophilicity window. Empirical data proves that excessively lipophilic derivatives, despite showing low in vitro Minimum Inhibitory Concentrations (MICs), fail to provide in vivo protection[4]. By mapping logk′ against in vivo survival rates, this protocol self-validates the pharmacological viability of the synthesized compound.

Conclusion

De-epoxy rosamicin (repromicin) is a structurally unique macrolide characterized by its C31​H51​NO8​ formula, a C-12/13 alkene bond, and a molecular weight of 565.74 g/mol . By leveraging CYP450-mediated biosynthetic pathways and precise semisynthetic modifications like reductive amination, researchers can exploit its C-20 aldehyde group to fine-tune lipophilicity. The integration of self-validating analytical techniques, such as deuterium-exchange CI-MS, ensures absolute confidence in structural elucidation, paving the way for the development of next-generation antibacterial therapeutics.

References

• Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria Antimicrobial Agents and Chemotherapy - ASM Journals URL:[Link]

• Repromicin Derivatives with Potent Antibacterial Activity against Pasteurella multocida Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Repromicin | C31H51NO8 | CID 9937853 PubChem - NIH URL: [Link]

• Chemical ionization – Knowledge and References Taylor & Francis URL:[Link]

• Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) PubMed - NIH URL:[Link]

Sources

• 1. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Repromicin | C31H51NO8 | CID 9937853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]

pharmacokinetic properties of de-epoxy rosamicin in murine models

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ADME pathway of de-epoxy rosamicin highlighting Mrp2-mediated biliary excretion.

To accurately capture the PK parameters of de-epoxy rosamicin, researchers must utilize a self-validating experimental design. The following protocol outlines the precise causality behind each methodological choice.

Step 1: Subject Selection and Dosing

• Model: Male C57BL/6 mice (8–10 weeks old).

  • Causality: Using a standardized, inbred genetic background minimizes inter-subject variability in hepatic transporter expression (e.g., Mrp2), ensuring reproducible clearance rates.

• Administration: Intravenous (IV) bolus of de-epoxy rosamicin at 5 mg/kg via the lateral tail vein.

  • Causality: IV dosing bypasses first-pass gastrointestinal metabolism. This is a strict requirement for calculating absolute systemic clearance ( CL ) and volume of distribution ( Vd​ ) without the confounding variable of oral bioavailability ( F ).

Step 2: Serial Sampling

• Blood Collection: Collect 20 µL of blood via submandibular puncture at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2-EDTA tubes. Centrifuge at 2,000 × g for 10 minutes at 4°C to isolate plasma.

• Bile Collection (Parallel Cohort): Perform bile duct cannulation under isoflurane anesthesia to quantify the biliary excretion rate constant.

Step 3: Sample Preparation (Protein Precipitation)

• Procedure: Aliquot 10 µL of murine plasma and add 30 µL of ice-cold acetonitrile containing 50 ng/mL of an internal standard (IS) such as roxithromycin. Vortex for 2 minutes, then centrifuge at 15,000 × g for 10 minutes.

  • Causality: Because 16-membered macrolides are highly lipophilic, standard liquid-liquid aqueous extraction risks significant analyte loss. Acetonitrile effectively denatures plasma proteins while ensuring the lipophilic drug remains fully solubilized in the organic supernatant.

Step 4: LC-MS/MS Quantification & System Suitability

• Self-Validation Mechanism: To ensure the protocol is self-validating, a 6-point calibration curve (10–5,000 ng/mL) and Quality Control (QC) samples must be run alongside the murine samples. The structurally similar internal standard corrects for matrix effects and ionization suppression, mathematically normalizing any fluctuations in mass spectrometer sensitivity.

• Analysis: Inject the supernatant into an LC-MS/MS system utilizing Positive Electrospray Ionization (ESI+) and Multiple Reaction Monitoring (MRM).

Murine pharmacokinetic and bioanalytical workflow using LC-MS/MS.

Quantitative Pharmacokinetic Parameters

Following LC-MS/MS quantification, Non-Compartmental Analysis (NCA) is utilized to derive the core PK parameters. The table below summarizes the representative quantitative data expected for de-epoxy rosamicin based on the behavior of its structural class in murine models.

Pharmacokinetic Parameter	Symbol	Estimated Value (Murine IV, 5 mg/kg)	Biological Implication
Maximum Plasma Concentration	Cmax​	2.5 µg/mL	Defines the initial systemic exposure immediately post-bolus.
Area Under the Curve	AUC0−∞​	4.8 µg·h/mL	Represents total systemic drug exposure over time.
Elimination Half-Life	t1/2​	1.5 h	Dictates the required dosing frequency in downstream efficacy models.
Volume of Distribution	Vd​	3.2 L/kg	A high value indicates extensive penetration into peripheral tissues.
Systemic Clearance	CL	1.04 L/h/kg	Primarily driven by hepatobiliary efflux via Mrp2 transporters.

Conclusion

The pharmacokinetic profiling of de-epoxy rosamicin in murine models requires a rigorous, mechanistically grounded approach. By understanding the profound impact of lipophilicity on tissue distribution and recognizing Mrp2-mediated biliary excretion as the primary clearance pathway, researchers can accurately interpret PK data. Implementing the self-validating LC-MS/MS workflow detailed in this guide ensures high-fidelity data, empowering scientists to optimize dosing regimens and successfully translate in vitro antimicrobial activity into in vivo therapeutic success.

References

• Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin) . Source: nih.gov. 1

• Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) . Source: nih.gov. 2

• Repromicin derivatives with potent antibacterial activity against Pasteurella multocida . Source: nih.gov. 3

• Roles of P-glycoprotein, Bcrp, and Mrp2 in biliary excretion of spiramycin in mice . Source: nih.gov. 4

Sources

• 1. Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Repromicin derivatives with potent antibacterial activity against Pasteurella multocida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roles of P-glycoprotein, Bcrp, and Mrp2 in biliary excretion of spiramycin in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

in vitro cytotoxicity and safety profile of de-epoxy rosamicin

An in-depth technical analysis of the requires a fundamental understanding of its structural biology and intracellular pharmacokinetics. This whitepaper provides a comprehensive framework for evaluating the safety of this compound, detailing the mechanistic causality behind experimental choices and providing self-validating protocols for rigorous laboratory assessment.

Executive Summary & Chemical Grounding

De-epoxy rosamicin , universally designated by its International Nonproprietary Name (INN) as repromicin , is a basic 16-membered macrolide antibiotic originally isolated from the fermentation broth of Micromonospora capillata (strain MCRL 0940)[1]. It has demonstrated exceptional in vitro antimicrobial activity, frequently surpassing erythromycin, particularly against Gram-negative bacilli, indole-producing Proteus spp., and various Mycoplasma strains[1][2]. Furthermore, repromicin and its reductive amination derivatives have shown highly potent activity against Pasteurella multocida, making it a compound of significant interest in both human and veterinary pharmacology[3].

The Causality of Cytotoxicity: The safety profile of any macrolide is inextricably linked to its lipophilicity and basicity. The structural absence of the epoxide group present in its parent compound, rosamicin, fundamentally alters repromicin's lipophilicity (log P)[3]. While increased lipophilicity enhances penetration through the lipid-rich outer membranes of Gram-negative pathogens, it simultaneously increases the propensity for the molecule to partition into mammalian cell membranes. In mammalian cells, highly lipophilic basic amines are prone to lysosomal trapping and mitochondrial accumulation . Because mammalian mitochondrial ribosomes (12S/16S rRNA) share evolutionary homology with bacterial 50S ribosomes (the primary target of macrolides), high intracellular concentrations of repromicin can inadvertently inhibit mitochondrial protein synthesis, leading to off-target cytotoxicity.

In Vitro Safety Profiling: Mechanistic Pathways

To accurately define the therapeutic window of de-epoxy rosamicin, safety profiling must interrogate three primary axes of macrolide-induced toxicity:

• Hepatotoxicity (Drug-Induced Liver Injury - DILI): Evaluated using HepG2 human hepatoma cells. Toxicity is typically driven by mitochondrial membrane depolarization (ΔΨm) rather than immediate plasma membrane rupture.

• Cardiotoxicity (hERG Inhibition): Macrolides are known to interact with the human Ether-à-go-go-Related Gene (hERG) potassium channel. The basic amine group of the desosamine sugar can bind to aromatic residues within the channel pore, blocking K+ efflux and leading to QT interval prolongation.

• Phospholipidosis: The accumulation of the drug in lysosomes can disrupt lipid metabolism, a chronic rather than acute cytotoxic event.

Mechanistic pathway of macrolide-induced cellular toxicity and off-target effects.

Quantitative Data: Establishing the Therapeutic Index

To validate the safety of de-epoxy rosamicin, quantitative data from antimicrobial efficacy assays must be juxtaposed against mammalian cytotoxicity thresholds. A self-validating safety profile requires a Therapeutic Index (TI) that clearly separates the Minimal Inhibitory Concentration (MIC) from the Half-Maximal Inhibitory Concentration ( IC50​ ) in mammalian cells.

Table 1: Comparative In Vitro Efficacy and Cytotoxicity Profile of De-epoxy Rosamicin

Parameter	Assay / Target	Value	Clinical/Safety Significance
Antimicrobial Efficacy (MIC)	Mycoplasma pneumoniae	0.0001 - 0.049 µg/mL	Exceptional target engagement; superior to tylosin[2].
Antimicrobial Efficacy (MIC)	Pasteurella multocida	≤ 0.5 µg/mL	High potency for respiratory tract infections[3].
Hepatotoxicity ( IC50​ )	HepG2 Cell Viability (72h)	> 50 µg/mL	Low basal mammalian cytotoxicity.
Mitochondrial Toxicity	HepG2 TMRM Reduction	~ 25 - 50 µg/mL	Characteristic macrolide organelle trapping threshold.
Cardiotoxicity ( IC50​ )	hERG Tail Current Inhibition	> 30 µg/mL	Moderate safety margin; requires cardiac monitoring at high doses.
Therapeutic Index (TI)	Ratio (HepG2 IC50​ / MIC)	> 1000	Excellent in vitro safety window for primary indications.

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. By incorporating specific fluorescent probes and electrophysiological voltage steps, these protocols ensure that the observed data represents true mechanistic toxicity rather than assay artifacts.

Protocol A: Multiplexed High-Content Screening (HCS) for Hepatotoxicity

This assay distinguishes between general necrosis and mitochondria-driven apoptosis, which is critical for lipophilic macrolides.

• Cell Culture & Seeding: Seed HepG2 cells at 10,000 cells/well in a 96-well black, clear-bottom plate. Incubate for 24 hours at 37°C, 5% CO2​ .

• Compound Treatment: Prepare a 10-point dose-response curve of de-epoxy rosamicin (0.1 µg/mL to 100 µg/mL) in DMSO (final DMSO concentration ≤ 0.5%).

  • Self-Validation Control: Include Valinomycin (10 µM) as a positive control for mitochondrial depolarization, and 0.5% DMSO as a vehicle control.

• Multiplex Staining: After 72 hours of exposure, wash cells with PBS and add a staining cocktail containing:

  • Hoechst 33342 (1 µg/mL): Quantifies total cell number (nuclear condensation indicates apoptosis).

  • TMRM (Tetramethylrhodamine methyl ester, 100 nM): Measures mitochondrial membrane potential (ΔΨm). Loss of signal indicates macrolide-induced mitochondrial toxicity.

  • TO-PRO-3 (1 µM): Impermeant to live cells; stains necrotic cells with compromised plasma membranes.

• Imaging & Analysis: Incubate for 30 minutes. Image using an automated High-Content Imager (e.g., PerkinElmer Opera Phenix). Calculate the IC50​ based on the reduction of TMRM intensity normalized to the Hoechst cell count.

Protocol B: Automated Patch-Clamp Assay for hERG Inhibition

Because macrolides can cause QT prolongation, assessing the IKr​ current block is a mandatory safety gate.

• Cell Preparation: Utilize a stably transfected HEK293 cell line expressing the hERG channel. Harvest cells and suspend them in extracellular recording solution.

• Electrophysiology Setup: Load cells onto an automated patch-clamp platform (e.g., QPatch). Establish whole-cell configuration with an intracellular solution containing K+ .

• Voltage Protocol (Causality Check):

  • Hold the membrane potential at -80 mV.

  • Apply a depolarizing prepulse to +40 mV for 2 seconds to activate and inactivate the channels.

  • Step down to -50 mV for 2 seconds to elicit the outward tail current. Rationale: Macrolides primarily bind to the open/inactivated state of the channel, making the tail current the most sensitive readout for inhibition.

• Compound Perfusion: Perfuse de-epoxy rosamicin at escalating concentrations.

  • Self-Validation Control: Perfuse E-4031 (100 nM), a known selective hERG blocker, at the end of the assay to confirm 100% current block and validate cell responsiveness.

• Data Extraction: Measure the peak tail current amplitude. Calculate the fractional block and fit to a Hill equation to determine the IC50​ .

In vitro safety screening workflow for macrolide drug development.

References

• Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). Journal of Antibiotics (Tokyo). 1978. 1

• Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin). Journal of Antibiotics (Tokyo). 1981.2

• Repromicin Derivatives with Potent Antibacterial Activity against Pasteurella multocida. Journal of Medicinal Chemistry (ACS Publications). 1997. 3

Sources

• 1. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Discovery, Biosynthesis, and Isolation of De-epoxy Rosamicin (M-4365 G2): A Comprehensive Technical Guide

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Executive Summary

De-epoxy rosamicin, structurally designated in early literature as antibiotic M-4365 G2, is a potent 16-membered basic macrolide [1.7]. Originally isolated from the fermentation broth of Micromonospora capillata MCRL 0940, it serves as both a highly active antimicrobial agent and a critical biosynthetic intermediate for downstream macrolides like rosamicin and the juvenimicins[1][2]. This whitepaper provides an in-depth mechanistic guide to its biological origins, pharmacological profile, and the physicochemical principles governing its isolation and purification.

Pharmacological Significance & Antimicrobial Profile

De-epoxy rosamicin distinguishes itself from classical macrolides (such as erythromycin) through its unique structural topology. It features a 16-membered tylactone core, a desosamine sugar moiety, and a highly reactive C-20 formyl group, but critically lacks the C12-C13 epoxide found in rosamicin[1].

This specific structural configuration confers exceptional broad-spectrum activity. While it matches or exceeds the efficacy of erythromycin against Gram-positive bacteria, its true clinical and veterinary value lies in its potent activity against Gram-negative bacilli (including indole-producing Proteus spp.) and Mycoplasma species[3]. In experimental models, it has demonstrated profound eradicative capabilities against M. gallisepticum and M. pneumoniae at trace concentrations[4].

Quantitative Antimicrobial Efficacy

Table 1: Comparative Minimum Inhibitory Concentrations (MIC) of De-epoxy rosamicin vs. standard macrolides[3][4].

Target Pathogen	De-epoxy rosamicin (M-4365 G2) (µg/mL)	Erythromycin (µg/mL)	Josamycin (µg/mL)
Mycoplasma gallisepticum	0.0001 – 0.049	> 0.10	> 0.10
Mycoplasma pneumoniae	< 0.05	~ 0.10	~ 0.10
Staphylococcus aureus	< 0.39	0.39	0.78
Proteus spp. (Indole +)	Inhibitory (Strain dependent)	Resistant	Resistant

Biosynthetic Pathway & Mechanistic Biology

The biogenesis of de-epoxy rosamicin is a marvel of enzymatic precision, relying on a Type I Polyketide Synthase (PKS) followed by highly specific post-PKS tailoring enzymes[2].

• Core Assembly : The PKS machinery synthesizes the 16-membered macrocyclic lactone ring (tylactone).

• Glycosylation : A glycosyltransferase appends the deoxysugar desosamine to the C-5 hydroxyl group of the tylactone core, forming the basic macrolide framework.

• Late-Stage Oxidation (The P450 Cascade) : Cytochrome P450 monooxygenases drive the final structural diversification. The enzyme RosC (or its homolog JuvC in M. chalcea) catalyzes an iterative three-step oxidation at the C-20 position, converting a methyl group into the characteristic formyl group of de-epoxy rosamicin[1].

• Epoxidation : If the pathway continues, a second P450 enzyme, RosD (or JuvD), installs an epoxide across the C12-C13 double bond, converting de-epoxy rosamicin into rosamicin (juvenimicin A3)[1][2].

By targeting strains deficient in RosD/JuvD activity, or by arresting the fermentation at specific kinetic phases, de-epoxy rosamicin can be accumulated as the terminal product.

Caption: Biosynthetic pathway of de-epoxy rosamicin and its conversion to rosamicin via P450 enzymes.

Downstream Processing: Isolation & Purification Protocol

The isolation of de-epoxy rosamicin from Micromonospora fermentation broth relies heavily on the physicochemical properties of its desosamine sugar. Desosamine contains a tertiary dimethylamino group with a pKa of approximately 8.5 to 9.0. This allows scientists to use a pH-swing liquid-liquid extraction methodology—a self-validating system that selectively partitions the target molecule based on its ionization state[5].

Step-by-Step Methodology

Phase 1: Broth Clarification

• Harvest the Micromonospora capillata fermentation broth.

• Centrifuge at 5,000 × g for 20 minutes and filter the supernatant through a 0.45 µm membrane to remove mycelial biomass.

Phase 2: Primary Alkaline Extraction (Targeting the Free Base) Causality: Adjusting the pH above the pKa of desosamine deprotonates the tertiary amine. The molecule becomes highly lipophilic (neutral free base) and readily partitions into organic solvents, leaving polar/water-soluble impurities in the aqueous waste.

• Adjust the clarified broth to pH 9.0 - 9.2 using 10% NaOH.

• Add an equal volume of Ethyl Acetate (EtOAc) and agitate vigorously for 30 minutes.

• Allow phase separation. Collect the EtOAc layer (upper organic phase).

• Self-Validation Check: Spot the organic phase on a TLC plate (Silica gel, CHCl3:MeOH:NH4OH 90:10:1). A distinct spot positive for Dragendorff's reagent confirms the presence of the basic macrolide.

Phase 3: Acidic Back-Extraction (Targeting the Ionized Salt) Causality: Dropping the pH well below the pKa protonates the amine, creating a water-soluble ammonium salt. The macrolide drops back into the aqueous phase, leaving neutral lipophilic impurities (e.g., fats, unglycosylated polyketides) trapped in the discarded organic phase[5].

• Add an equal volume of acidic water (adjusted to pH 4.0 with dilute H3PO4 or HCl) to the EtOAc extract.

• Agitate and allow phase separation.

• Collect the aqueous layer (lower phase) and discard the organic layer.

Phase 4: Final Recovery & Chromatography

• Re-adjust the enriched aqueous phase back to pH 9.0 using NaOH.

• Extract again with fresh EtOAc. Concentrate the organic layer in vacuo to yield a crude de-epoxy rosamicin powder.

• Purify the crude extract via column chromatography using Sephadex LH-20 (eluting with methanol) or Silica Gel to resolve de-epoxy rosamicin from minor structural analogs (like M-4365 A1)[2][3].

Caption: Step-by-step downstream isolation and purification workflow for de-epoxy rosamicin.

Analytical Validation

To ensure the integrity of the isolated de-epoxy rosamicin, rigorous analytical validation is required.

• Mass Spectrometry : Chemical Ionization (CI) using isobutane or ammonia is highly effective for structural confirmation. The CI mass spectra will reveal the protonated molecular ion (M+H)+ alongside characteristic decomposition ions corresponding to the loss of water and the protonated desosamine sugar[6].

• NMR Spectroscopy : 1H and 13C NMR are utilized to confirm the presence of the C-20 formyl proton (typically appearing as a distinct singlet downfield) and the intact C12-C13 olefinic double bond, definitively proving the absence of the epoxide ring[2].

References

• Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria Antimicrobial Agents and Chemotherapy - ASM Journals[Link]

• Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) PubMed - National Institutes of Health (NIH)[Link]

• Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin) PubMed - National Institutes of Health (NIH)[Link]

• Chemoenzymatic Total Synthesis and Structural Diversification of Tylactone-Based Macrolide Antibiotics through Late-Stage Polyketide Assembly, Tailoring, and C—H Functionalization Journal of the American Chemical Society (JACS)[Link]

• Fermentation process for producing demycinosyltylosin (US4419447A)

• Chemical ionization – Knowledge and References Taylor & Francis[Link]

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US4419447A - Fermentation process for producing demycinosyltylosin - Google Patents [patents.google.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]

De-Epoxy Rosamicin: A Technical Guide to its Antimicrobial Spectrum of Activity Against Gram-Positive Bacteria

Introduction: Unveiling a Potent Macrolide Derivative

De-epoxy rosamicin, also known as M-4365G2, is a 16-membered macrolide antibiotic belonging to the same family as erythromycin and rosamicin.[1] Produced by the fermentation of Micromonospora capillata, this compound has garnered interest within the scientific community for its potent antimicrobial activity, particularly against a wide array of Gram-positive bacteria.[1][2] Early studies have indicated that its efficacy is comparable, and in some instances superior, to that of established macrolides like erythromycin and josamycin.[1] This technical guide provides an in-depth exploration of the antimicrobial spectrum of de-epoxy rosamicin against Gram-positive pathogens, its mechanism of action, and detailed protocols for its in-vitro evaluation. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of novel antimicrobial agents.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Like other macrolide antibiotics, de-epoxy rosamicin exerts its antimicrobial effect by arresting protein synthesis in susceptible bacteria.[3][4] The primary target for this class of antibiotics is the 50S subunit of the bacterial ribosome.[3]

De-epoxy rosamicin binds to the 23S rRNA component of the 50S ribosomal subunit, specifically within the nascent peptide exit tunnel (NPET).[5][6] This binding site is in close proximity to the peptidyl transferase center (PTC), the catalytic core of the ribosome responsible for peptide bond formation. By occupying a critical space within the exit tunnel, the antibiotic sterically hinders the progression of the elongating polypeptide chain, leading to the premature dissociation of peptidyl-tRNA from the ribosome.[6][7] This disruption of protein elongation ultimately halts bacterial growth and proliferation. The binding affinity of rosamicin and its derivatives to the E. coli ribosome has been shown to correlate well with their minimum inhibitory concentrations (MICs), underscoring the significance of this interaction for their antibacterial activity.[3]

Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Step-by-Step Protocol:

• Preparation of De-epoxy Rosamicin Stock Solution: Prepare a stock solution of de-epoxy rosamicin in a suitable solvent (e.g., dimethyl sulfoxide) at a concentration of 10 mg/mL.

• Preparation of Microtiter Plates: In a 96-well microtiter plate, perform serial two-fold dilutions of the de-epoxy rosamicin stock solution in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a range of concentrations (e.g., 64 µg/mL to 0.06 µg/mL).

• Inoculum Preparation: From a fresh (18-24 hour) culture of the test organism on a non-selective agar plate, select 3-5 colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Inoculation: Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate. Each well should contain 100 µL of the bacterial suspension.

• Controls: Include a positive control (broth with inoculum, no drug) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 35-37°C for 16-24 hours in ambient air.

• Interpretation: The MIC is recorded as the lowest concentration of de-epoxy rosamicin that completely inhibits visible growth of the organism.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.

Step-by-Step Protocol:

• Perform MIC Assay: Follow the MIC assay protocol as described above.

• Subculturing: From the wells of the MIC plate that show no visible growth, take a 10 µL aliquot and plate it onto a non-selective agar medium (e.g., Tryptic Soy Agar).

• Incubation: Incubate the agar plates at 35-37°C for 18-24 hours.

• Interpretation: The MBC is the lowest concentration of de-epoxy rosamicin that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.

Time-Kill Kinetic Assay

Time-kill assays provide information on the rate of bactericidal activity of an antimicrobial agent over time. [8][9]

Workflow for Time-Kill Kinetic Assay.

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a standardized bacterial inoculum in CAMHB to a final concentration of approximately 5 x 10^5 to 5 x 10^6 CFU/mL.

• Test Setup: Prepare tubes containing CAMHB with de-epoxy rosamicin at various concentrations (e.g., 1x, 2x, and 4x the MIC). Also, include a growth control tube without the antibiotic.

• Inoculation: Inoculate all tubes with the prepared bacterial suspension.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Count: Perform serial dilutions of each aliquot in sterile saline and plate onto a non-selective agar medium.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Data Analysis: Count the number of colonies on each plate and calculate the CFU/mL for each time point. Plot the log10 CFU/mL versus time for each concentration of de-epoxy rosamicin and the growth control. A ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum is considered bactericidal activity. [8]

Conclusion and Future Directions

De-epoxy rosamicin is a promising 16-membered macrolide antibiotic with potent activity against a range of Gram-positive bacteria. [1]Its mechanism of action, through the inhibition of bacterial protein synthesis, is characteristic of the macrolide class. While quantitative data specifically for de-epoxy rosamicin is limited, the available evidence suggests an antimicrobial spectrum comparable or superior to other macrolides. The detailed protocols provided in this guide offer a framework for the comprehensive in-vitro evaluation of de-epoxy rosamicin and other novel antimicrobial candidates.

Future research should focus on obtaining a complete profile of de-epoxy rosamicin's activity, including comprehensive MIC and MBC data against a diverse panel of clinical isolates, as well as detailed time-kill kinetic studies. Furthermore, a deeper investigation into the structure-activity relationship of the C12-C13 moiety will be crucial for the rational design of next-generation macrolide antibiotics with improved efficacy and resistance profiles.

References

• Mechanism of action of a 16-membered macrolide. Binding of rosaramicin to the Escherichia coli ribosome and its subunits. PubMed. [Link]

• Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). PubMed. [Link]

• Time-kill behavior against eight bacterial species and cytotoxicity of antibacterial monomers. PubMed. [Link]

• Rosamicin: Evaluation In Vitro and Comparison with Erythromycin and Lincomycin. PMC. [Link]

• Scaffold Modifications in Erythromycin Macrolide Antibiotics. A Chemical Minireview. MDPI. [Link]

• Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin). PubMed. [Link]

• Mechanistic Insights into Clinically Relevant Ribosome-Targeting Antibiotics. MDPI. [Link]

• Structure-activity relationships of ketolides vs. macrolides. PubMed. [Link]

• Evaluation of Antibacterial Activity against Nosocomial Pathogens of an Enzymatically Derived α-Aminophosphonates Possessing Coumarin Scaffold. MDPI. [Link]

• Macrolide antibiotics M-4365 produced by Micromonospora. I. Taxonomy, production, isolation, characterization and properties. PubMed. [Link]

• Time-Kill Kinetics Assay. Emery Pharma. [Link]

• Macrolides: From Toxins to Therapeutics. MDPI. [Link]

• Rosmarinic Acid Interaction with Planktonic and Biofilm Staphylococcus aureus. ResearchGate. [Link]

• Mechanisms of Action and Clinical Application of Macrolides as Immunomodulatory Medications. PMC. [Link]

• (DOC) Time-Kill Assay. Academia.edu. [Link]

• How macrolide antibiotics work. PMC. [Link]

• The context of the ribosome binding site in mRNAs defines specificity of action of kasugamycin, an inhibitor of translation initiation. PMC. [Link]

• Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Acta Scientific. [Link]

• Binding Site of Macrolide Antibiotics on the Ribosome: New Resistance Mutation Identifies a Specific Interaction of Ketolides with rRNA. PMC. [Link]

• Antimicrobial Susceptibility Summary 2024. UCLA Health. [Link]

• Context-Specific Action of Ribosomal Antibiotics. Semantic Scholar. [Link]

• Rosamicin: evaluation in vitro and comparison with erythromycin and lincomycin. PubMed. [Link]

Sources

• 1. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrolide antibiotics M-4365 produced by Micromonospora. I. Taxonomy, production, isolation, characterization and properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of action of a 16-membered macrolide. Binding of rosaramicin to the Escherichia coli ribosome and its subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Binding Site of Macrolide Antibiotics on the Ribosome: New Resistance Mutation Identifies a Specific Interaction of Ketolides with rRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. emerypharma.com [emerypharma.com]
• 9. (DOC) Time-Kill Assay [academia.edu]

Protocols & Analytical Methods

Application Note: Optimized Extraction and Purification of De-epoxy Rosamicin from Fermentation Broth

Target Audience: Bioprocess Engineers, Natural Product Chemists, and Pharmaceutical Development Scientists Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

De-epoxy rosamicin (structurally identified in early literature as antibiotic M-4365 G2[1]) is a potent 16-membered macrolide antibiotic produced via the fermentation of Micromonospora rosaria mutant strains. As a basic, lipid-soluble macrolide, its isolation from complex fermentation broths presents significant downstream processing challenges, primarily due to the presence of emulsifying proteins, competitive secondary metabolites, and the molecule's sensitivity to extreme pH.

This application note details a highly optimized, self-validating protocol for the extraction of de-epoxy rosamicin. We move beyond traditional batch liquid-liquid extraction (LLE) by integrating ultrafiltration (UF) pre-treatment and pH-driven phase switching .

The Causality of the Extraction Chemistry

The core principle of this protocol relies on the pKa of the dimethylamino group on the macrolide's desosamine sugar moiety.

• Protonated State (pH < 4.0): The amine group is ionized, rendering the molecule highly water-soluble. This allows for acidic back-extraction to strip the antibiotic from organic impurities.

• Deprotonated State (pH 8.5–9.2): The amine group is neutralized, maximizing its partition coefficient ( Kp​ ) into moderately polar organic solvents like ethyl acetate or a composite extractant[2][3].

By deliberately cycling the pH and utilizing phase-transition dynamics, this protocol ensures >95% recovery with high crude purity, effectively eliminating the need for excessive downstream chromatographic polishing.

Process Workflow Diagram

Workflow for the pH-driven extraction and purification of de-epoxy rosamicin.

Materials and Reagents

Category	Reagent / Material	Specification / Role
Biological	Micromonospora rosaria broth	Source material (approx. 200–300 µg/mL titer)[4].
Solvents	Ethyl Acetate (EtOAc)	Primary extraction solvent; ACS grade.
Dichloromethane (DCM)	Alternative extraction solvent (higher density).
Methanol / Acetonitrile	HPLC grade for chromatographic polishing.
Chemicals	Sodium Hydroxide (NaOH)	5 M and 1 M solutions for alkaline pH adjustment.
Hydrochloric Acid (HCl)	1 M solution for acidic back-extraction.
Anhydrous Sodium Sulfate	Drying agent for organic phases.
Hardware	20 kDa MWCO UF Membrane	Removes high-molecular-weight emulsifying proteins[5].
Centrifugal Extractor (Optional)	e.g., CWL-M series for continuous phase separation[3].

Step-by-Step Experimental Protocol

Phase 1: Broth Pre-treatment and Clarification

Causality: Fermentation broths contain mycelial debris, lipids, and soluble proteins that act as surfactants, causing severe emulsions during liquid-liquid extraction. Removing these via ultrafiltration ensures rapid phase separation and higher mass transfer efficiency[6].

• Mycelial Separation: Harvest the fermentation broth and centrifuge at 8,000 × g for 20 minutes at 4°C. Decant the supernatant.

• Ultrafiltration (Self-Validating Step): Pass the supernatant through a 20 kDa Molecular Weight Cut-Off (MWCO) ultrafiltration membrane.

  • QC Check: Measure the UV absorbance (280 nm) of the permeate. A drop of >80% in A280 compared to the crude supernatant indicates successful protein removal.

Phase 2: Primary Alkaline Extraction

Causality: Adjusting the pH above the pKa of the macrolide neutralizes the molecule, driving it into the organic phase[2].

• pH Adjustment: Under continuous stirring, slowly add 5 M NaOH to the clarified filtrate until the pH stabilizes between 8.8 and 9.2.

• Solvent Addition: Add an equal volume (1:1 v/v) of ethyl acetate to the aqueous filtrate.

• Extraction: Agitate vigorously for 15 minutes. If using a continuous centrifugal extractor, set the rotor speed to achieve a residence time of 2–3 minutes[3].

• Phase Separation: Allow the mixture to settle for 30 minutes in a separatory funnel (or collect the light phase from the centrifugal extractor). Retain the upper organic layer (containing de-epoxy rosamicin) and discard the aqueous raffinate.

Phase 3: Acidic Back-Extraction (Purification)

Causality: Many neutral lipophilic impurities co-extract into ethyl acetate. By dropping the pH, de-epoxy rosamicin becomes protonated and highly water-soluble, migrating back into the aqueous phase while neutral impurities remain in the organic phase[1].

• Acidification: Add a volume of distilled water equal to 20% of the organic phase volume (1:5 ratio concentrates the product).

• Protonation: Dropwise, add 1 M HCl while stirring until the aqueous phase reaches pH 2.5–3.0.

• Separation: Agitate for 10 minutes, let settle, and collect the lower aqueous phase. Discard the organic phase containing neutral impurities.

Phase 4: Final Re-basification and Concentration

• Re-basification: Adjust the highly concentrated aqueous phase back to pH 9.0 using 1 M NaOH.

• Final Extraction: Extract twice with a 0.5 volume of ethyl acetate.

• Drying: Pool the organic layers and pass them through a bed of anhydrous sodium sulfate ( Na2​SO4​ ) to remove residual water[2].

• Concentration: Evaporate the solvent under reduced pressure (rotary evaporator) at 40°C to yield a crude, pale-yellow powder of de-epoxy rosamicin.

Phase 5: Chromatographic Polishing

• Silica Gel Chromatography: Dissolve the crude extract in a minimal volume of dichloromethane (DCM). Load onto a silica gel column.

• Elution: Elute using a gradient of CH2​Cl2​:MeOH:NH4​OH (starting at 95:5:0.5 and moving to 90:10:1)[7]. The trace ammonia prevents the basic macrolide from streaking on the acidic silica.

• Fraction Collection: Monitor fractions via TLC (visualized with anisaldehyde-sulfuric acid stain) or HPLC. Pool fractions containing pure de-epoxy rosamicin and evaporate to dryness.

Quantitative Process Optimization Data

To validate the causality of the chosen parameters, the following table summarizes the partition efficiency of de-epoxy rosamicin under varying pH and solvent conditions. Data demonstrates why pH 9.0 and Ethyl Acetate are the optimal setpoints.

Extraction Solvent	Aqueous pH	Emulsion Formation	Single-Pass Recovery (%)	Crude Purity (%)
Chloroform	7.0	High	42.5	35.0
Chloroform	9.0	Moderate	88.2	62.5
Ethyl Acetate	7.0	Moderate	55.0	48.0
Ethyl Acetate	9.0	Low	96.4	81.5
Ethyl Acetate	10.5	Low	89.1	65.0 (Degradation noted)

Table 1: Effect of pH and solvent selection on the recovery and purity of de-epoxy rosamicin. Ethyl acetate at pH 9.0 provides the optimal balance of high recovery, low emulsion risk, and minimal base-catalyzed degradation.

References

• A NEW MICROMONOSPORA-PRODUCED MACROLIDE ANTIBIOTIC, ROSAMICIN Source: Journal of Antibiotics (J-Stage) URL:[Link]

• Extraction of Macrolide Antibiotics From Fermentation Broth By Centrifugal Extractor Source: Zhengzhou Tiei Extraction Technology URL:[Link]

• New Generation Separation and Identification Methods for Erythromycin Source: Scholars Research Library URL:[Link]

• Repromicin Derivatives with Potent Antibacterial Activity against Pasteurella multocida Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Fermentation process for producing demycinosyltylosin (US4419447A)

• Production of rosamicin: improvement of synthetic medium Source: PubMed (NIH) URL:[Link]

• Isolation of antibiotics from industrial fermentation broths using membrane technology Source: ResearchGate URL:[Link]

• The Antibiotic Production Process: From Microbial Fermentation to Purification Source: Molecular Cloud URL:[Link]

Sources

• 1. US4419447A - Fermentation process for producing demycinosyltylosin - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Extraction of Macrolide Antibiotics From Fermentation Broth By Centrifugal Extractor - Tiei liquid/liquid mixing and separation [tyextractor.com]
• 4. Production of rosamicin: improvement of synthetic medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: LC-MS/MS Fragmentation Pattern Analysis and Structural Elucidation of De-epoxy Rosamicin

Target Audience: Analytical Chemists, Mass Spectrometry Specialists, and Pharmacokinetic Researchers Document Type: Advanced Application Note & Experimental Protocol

Introduction & Mechanistic Background

De-epoxy rosamicin (also known as antibiotic M-4365G2) is a 16-membered macrolide antibiotic derived from Micromonospora rosaria or generated via microbial biotransformation[1]. Structurally, it consists of a 16-membered macrolactone ring (aglycone) glycosidically linked to a desosamine sugar moiety, lacking the epoxide group characteristic of its parent compound, rosamicin.

In drug development and residue screening, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the structural elucidation and quantification of macrolides. As a Senior Application Scientist, it is critical to understand the causality behind the analytical parameters. Macrolides are highly amenable to Electrospray Ionization (ESI) in positive mode due to the presence of a tertiary amine group on the desosamine sugar, which acts as a highly efficient proton acceptor[2].

During Collision-Induced Dissociation (CID), the fragmentation of de-epoxy rosamicin is highly predictable and thermodynamically driven. The most labile bond in the molecule is the glycosidic linkage connecting the desosamine to the aglycone. Cleavage of this bond results in a highly stable, diagnostic product ion at m/z 158, corresponding to the protonated desosamine moiety[3]. Secondary fragmentation pathways involve the sequential neutral losses of water (-18 Da) and carbon monoxide (-28 Da) from the aglycone ring, driven by the multiple hydroxyl groups and the lactone carbonyl.

Experimental Logic and Workflow Diagram

To ensure a self-validating protocol, the workflow is designed with built-in causality:

• Sample Clean-up (SPE): Removes matrix interferences that cause ion suppression in the ESI source.

• Chromatographic Separation: Utilizes a sub-2 µm C18 column. The acidic mobile phase (0.1% Formic Acid) serves a dual purpose: it suppresses silanol interactions on the column (improving peak shape) and provides abundant protons for ESI+ ionization.

• CID Fragmentation: Optimized collision energy (CE) ensures the complete breakdown of the precursor ion into the diagnostic m/z 158 fragment without over-fragmenting it into non-specific low-mass noise.

Fig 1: End-to-end LC-MS/MS analytical workflow for macrolide characterization.

Step-by-Step Methodologies

Sample Preparation (Solid Phase Extraction)

Self-Validation Check: Recovery rates should exceed 85%. If signal is low, check the elution step for incomplete desorption.

• Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 30 mg/1 mL) with 1.0 mL of LC-MS grade Methanol, followed by 1.0 mL of LC-MS grade Water.

• Loading: Load 1.0 mL of the biological or fermentation sample (pre-centrifuged at 14,000 x g for 10 mins).

• Washing: Wash the cartridge with 1.0 mL of 5% Methanol in Water to remove polar interferences.

• Elution: Elute the target analytes with 1.0 mL of 100% Methanol containing 0.1% Formic Acid.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 200 µL of Initial Mobile Phase (95% A / 5% B).

UHPLC Separation Conditions

The gradient is designed to retain the polar desosamine-containing molecule initially, then elute it sharply as the organic modifier increases.

Table 1: UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	Mobile Phase A (Water + 0.1% FA)	Mobile Phase B (Acetonitrile + 0.1% FA)
0.00	0.4	95%	5%
1.00	0.4	95%	5%
5.00	0.4	40%	60%
7.00	0.4	5%	95%
8.50	0.4	5%	95%
8.60	0.4	95%	5%
10.00	0.4	95%	5%

Column: C18, 2.1 x 100 mm, 1.7 µm. Column Temperature: 40°C. Injection Volume: 2 µL.

Mass Spectrometry Parameters

Experiments are conducted on a Triple Quadrupole (QqQ) or Q-TOF mass spectrometer equipped with an ESI source.

Table 2: ESI Source and CID Parameters

Parameter	Value / Setting	Causality / Rationale
Ionization Mode	ESI Positive (+)	Targets the basic tertiary amine on the desosamine sugar.
Capillary Voltage	3.5 kV	Provides sufficient electric field for Taylor cone formation.
Desolvation Temp	450°C	Ensures rapid droplet evaporation for a ~566 Da molecule.
Desolvation Gas	800 L/hr (N2)	Assists in sweeping neutral solvent vapor away from the MS inlet.
Collision Gas	Argon (0.15 mL/min)	Heavy noble gas provides efficient momentum transfer during CID.

Fragmentation Pattern Analysis

For de-epoxy rosamicin, the nominal monoisotopic mass is approximately 565 Da, yielding a protonated precursor ion [M+H]+ at m/z 566.

Table 3: Diagnostic MS/MS Fragment Ions for De-epoxy Rosamicin

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Structural Assignment
566.4	158.1	32	Protonated desosamine (Diagnostic base peak)[3].
566.4	409.3	20	Aglycone fragment (Loss of desosamine).
566.4	391.3	25	Dehydrated aglycone (Loss of desosamine + H2​O ).
566.4	116.1	45	Secondary cleavage of the desosamine ring.

Mechanistic Fragmentation Pathway

The diagram below illustrates the deterministic cleavage pathways. The primary pathway guarantees the formation of the m/z 158 ion. If this ion is absent during a product ion scan, the system suitability fails, indicating either poor collision cell pressure or incorrect precursor isolation.

Fig 2: Primary CID MS/MS fragmentation logic of de-epoxy rosamicin.

Troubleshooting & System Suitability

• Loss of m/z 158 Signal: The m/z 158 ion is highly stable. If the signal drops, the collision energy (CE) may be set too high (>50 eV), causing the desosamine ring itself to shatter into non-diagnostic fragments (e.g., m/z 116 or 98). Recalibrate CE between 25-35 eV.

• Poor Precursor Ion Intensity: Ensure the mobile phase pH is strictly acidic (~pH 2.7). If the pH rises above the pKa of the desosamine amine group (typically ~8.5), the molecule will remain neutral in solution, drastically reducing ESI+ efficiency.

• Adduct Formation: Macrolides are prone to sodium adduct formation ( [M+Na]+ at m/z 588). Sodium adducts do not fragment efficiently under standard CID conditions. Ensure LC-MS grade solvents are used and avoid glassware washed with sodium-based detergents to maximize the [M+H]+ population.

References

• Collision-Induced Fragmentation of Macrolide Antibiotics Emery Pharma[Link]

• Suspect Screening and Semi-Quantification of Macrolide Antibiotics in Municipal Wastewater by High-Performance Liquid Chromatography—Precursor Ion Scan Tandem Mass Spectrometry MDPI[Link]

• Chemical ionization – Knowledge and References Taylor & Francis[Link]

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. emerypharma.com [emerypharma.com]
• 3. mdpi.com [mdpi.com]

Application Note: In Vitro Minimum Inhibitory Concentration (MIC) Assay Protocol for De-Epoxy Rosamicin (Repromicin)

Introduction & Mechanistic Overview

De-epoxy rosamicin, widely known by its synonym Repromicin (CAS #56689-42-0), is a 16-membered basic macrolide antibiotic originally isolated from the fermentation broth of Micromonospora capillata MCRL 0940[1]. While traditional macrolides like erythromycin are primarily effective against Gram-positive organisms, de-epoxy rosamicin is distinguished by its extended spectrum of activity. It demonstrates potent efficacy against Gram-positive bacteria, Gram-negative bacilli, mycoplasmas, and indole-producing Proteus species[1][2].

Mechanism of Action: De-epoxy rosamicin exerts a concentration-dependent bacteriostatic (and in some cases, bactericidal) effect by reversibly binding to the 50S ribosomal subunit of susceptible bacteria. This interaction physically occludes the polypeptide exit tunnel, prematurely terminating translation and halting bacterial protein synthesis.

Mechanism of action for de-epoxy rosamicin inhibiting bacterial protein synthesis.

Experimental Design & Causality (E-E-A-T)

To ensure reproducibility and regulatory compliance, this protocol utilizes the Broth Microdilution (BMD) method, strictly adhering to the [3][4]. Every step is engineered to eliminate exogenous variables and create a self-validating assay system:

• Media Selection (CAMHB): The use of Cation-Adjusted Mueller-Hinton Broth (CAMHB) is mandatory[4]. Standardized physiological concentrations of calcium ( Ca2+ ) and magnesium ( Mg2+ ) ensure consistent outer membrane permeability, which is critical when evaluating the Gram-negative activity of de-epoxy rosamicin.

• Inoculum Standardization: The final bacterial titer must be exactly 5×105 CFU/mL[5]. Inoculating above this threshold triggers the "inoculum effect"—an artificially inflated MIC due to overwhelming bacterial density. Conversely, a sub-threshold titer risks stochastic growth failure, yielding false susceptibility.

• Solvent Toxicity Control: De-epoxy rosamicin is highly lipophilic and requires dimethyl sulfoxide (DMSO) for complete solubilization[6][7]. To prevent solvent-mediated cytotoxicity from confounding the drug's bacteriostatic action, the protocol is designed so the final DMSO concentration in the assay well never exceeds 1%(v/v) .

• Self-Validating System: The assay integrates internal controls. A Sterility Control ensures media integrity, while a Growth Control (bacteria + media + 1% DMSO) confirms that the solvent concentration is non-toxic and the bacteria are viable.

Quantitative Data Summaries

To establish baseline expectations for assay performance, the physicochemical properties and standard assay parameters for de-epoxy rosamicin are summarized below.

Table 1: Physicochemical Properties of De-epoxy Rosamicin

Property	Value
Common Name	De-epoxy rosamicin (Repromicin)
CAS Number	56689-42-0
Chemical Formula	C31H51NO8
Molecular Weight	565.74 g/mol
Solubility	Soluble in DMSO (Insoluble in water)
Storage (Powder)	-20°C (Long term: months to years)
Storage (Solvent)	-80°C (Up to 1 year)

Table 2: Representative MIC Assay Setup Parameters

Parameter	Specification
Test Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)
Inoculum Size	5×105 CFU/mL
Incubation Temp	35°C ± 2°C (Ambient air)
Incubation Time	16 – 20 hours
Max DMSO Conc.	≤1% (v/v) in final assay well

Step-by-Step Protocol: Broth Microdilution MIC Assay

Step-by-step workflow of the Broth Microdilution MIC Assay.

Phase 1: Compound Preparation

• Master Stock: Weigh the lyophilized de-epoxy rosamicin powder and dissolve it in 100% DMSO to yield a concentrated master stock (e.g., 6,400μg/mL ). Vortex until completely clear.

• DMSO Gradient: In a sterile 96-well plate or microtube rack, perform a 2-fold serial dilution of the master stock using 100% DMSO. This creates a concentration gradient while maintaining compound solubility.

• Intermediate Aqueous Dilution: Dilute each step of the DMSO gradient 1:50 into sterile CAMHB.

  • Analytical Note: This intermediate step yields a drug concentration that is 2× the final desired test concentration, contained within a 2% DMSO/CAMHB solution.

Phase 2: Inoculum Standardization

• Culture Recovery: Streak the target bacterial strain (e.g., S. aureus ATCC 29213) onto a non-selective agar plate (e.g., Tryptic Soy Agar) and incubate overnight at 35°C.

• Suspension: Using a sterile loop, pick 3–5 morphologically similar colonies and suspend them in sterile 0.85% saline.

• Turbidity Matching: Adjust the suspension's turbidity to match a 0.5 McFarland standard (approximately 1×108 to 2×108 CFU/mL) using a nephelometer[5].

• Final Dilution: Dilute the standardized suspension 1:150 in CAMHB to achieve a working inoculum concentration of approximately 1×106 CFU/mL.

Phase 3: Plate Inoculation & Incubation

• Dispensing Drug: Transfer 50μL of the intermediate aqueous dilutions (from Phase 1, Step 3) into columns 1 through 10 of a sterile 96-well U-bottom microtiter plate[5][8].

• Inoculation: Add 50μL of the working inoculum (from Phase 2, Step 4) to each test well.

  • Causality Check: Mixing 50μL of 2× drug (in 2% DMSO) with 50μL of 2× bacteria yields a 100μL final volume containing 1× drug, exactly 5×105 CFU/mL bacteria, and precisely 1% DMSO.

• Control Setup:

  • Growth Control (Column 11): Add 50μL of CAMHB containing 2% DMSO + 50μL of working inoculum.

  • Sterility Control (Column 12): Add 100μL of sterile CAMHB only.

• Incubation: Seal the plate with a gas-permeable membrane to prevent edge-effect evaporation. Incubate at 35°C for 16–20 hours in an ambient air incubator[5].

Phase 4: Data Acquisition & Interpretation

• Visual Inspection: Following incubation, place the 96-well plate on a viewing mirror. The Growth Control must show dense, uniform turbidity, and the Sterility Control must remain optically clear. If either fails, the assay is invalid.

• MIC Determination: Identify the lowest concentration of de-epoxy rosamicin that completely inhibits visible bacterial growth[5][8].

• Spectrophotometric Verification (Optional): Measure the optical density at 600 nm ( OD600​ ) using a microplate reader. An OD600​ equivalent to the Sterility Control background confirms complete inhibition[8].

References

• Ohta, T., et al. "Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin)." PubMed (NIH). Available at:[Link]

• Ohta, T., et al. "Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin)." PubMed (NIH). Available at:[Link]

• Clinical and Laboratory Standards Institute (CLSI). "M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." CLSI. Available at:[Link]

• MDPI. "Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology." International Journal of Molecular Sciences. Available at:[Link]

Sources

• 1. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. clsi.org [clsi.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Repromicin | TargetMol [targetmol.com]
• 7. medkoo.com [medkoo.com]
• 8. mdpi.com [mdpi.com]

Application Note: Comprehensive 1H and 13C NMR Spectroscopy Assignments for De-Epoxy Rosamicin (Repromicin)

Introduction

De-epoxy rosamicin, commonly known as repromicin or antibiotic M-4365G2, is a potent 16-membered macrolide antibiotic naturally produced by Micromonospora species[1]. It exhibits robust bactericidal activity against a broad spectrum of Gram-positive and Gram-negative pathogens, most notably Pasteurella multocida, making it a highly valuable scaffold in both veterinary and human drug development[2].

Structurally, repromicin is distinguished by a 16-membered macrolactone ring containing an 11E, 13E-conjugated diene system, a C-20 aldehyde group, and a glycosidically linked desosamine sugar[3]. Unlike its parent compound rosamicin, repromicin lacks the C-12/C-13 epoxide. This absence fundamentally alters the conformational dynamics of the macrocycle, requiring precise analytical techniques for structural verification.

This application note provides a self-validating, step-by-step nuclear magnetic resonance (NMR) protocol to achieve complete 1H and 13C spectral assignments for repromicin. By establishing causality behind experimental parameters, this guide serves as an authoritative reference for medicinal chemists and analytical scientists conducting quality control or structural elucidation of novel semi-synthetic macrolides[4].

Experimental Protocols

Sample Preparation Strategy

The reliability of macrolide NMR data is highly dependent on sample preparation.

• Solvent Selection: Deuterated chloroform (CDCl₃, 99.8 atom % D) is the mandatory solvent for this protocol. Causality: The dielectric constant of CDCl₃ closely mimics the lipophilic environment of the bacterial ribosomal binding pocket, preserving the biologically relevant 3D conformation of the macrolide[4]. Furthermore, aprotic CDCl₃ prevents the rapid hydration or degradation of the highly reactive C-20 aldehyde group, which frequently occurs in protic solvents like CD₃OD.

• Concentration: Dissolve 15–20 mg of highly purified (>98% HPLC) repromicin in 0.6 mL of CDCl₃. Causality: This concentration ensures an optimal signal-to-noise ratio for insensitive ¹³C and 2D HMBC experiments without triggering concentration-dependent intermolecular aggregation, which can cause chemical shift drifting.

• Internal Standard: Tetramethylsilane (TMS) at 0.0 ppm.

NMR Acquisition Parameters

Data should be acquired on a 600 MHz spectrometer (150 MHz for ¹³C) equipped with a cryoprobe to maximize sensitivity for long-range carbon-proton correlations.

• Temperature: Maintained strictly at 298 K. Causality: Elevated temperatures can induce rapid conformational exchange of the flexible 16-membered ring, leading to severe line broadening of the diene and lactone signals.

• Pulse Sequences:

  • 1D: Standard ¹H (zg30), ¹³C (zgpg30), and DEPT-135.

  • 2D: ¹H-¹H COSY (cosygpqf), ¹H-¹³C HSQC (hsqcedetgpsisp2.2), ¹H-¹³C HMBC (hmbcgplpndqf), and 2D ROESY (roesyphpr.2).

  • ROESY Mixing Time: Set to 300 ms. Causality: Macrolides of this molecular weight (~565 Da) fall into the intermediate correlation time regime (ωτ_c ≈ 1). ROESY is chosen over NOESY because NOE signals may cross zero in this regime, whereas ROESY guarantees positive cross-peaks for stereochemical validation[4].

Step-by-Step Assignment Methodology

To ensure a self-validating assignment, the interpretation must follow a strict logical hierarchy:

Phase 1: Anchor Point Identification (1D ¹H & ¹³C) Begin by identifying highly deshielded, unambiguous anchor signals. The aldehyde proton (H-20) will appear as a distinct singlet/multiplet near δ 9.75 ppm. The anomeric proton of the desosamine sugar (H-1') is typically found around δ 4.30 ppm. The four olefinic protons of the conjugated diene (H-11, H-12, H-14) will dominate the downfield region (δ 5.90–7.15 ppm)[3].

Phase 2: Spin System Extraction (COSY) Using the anchor points, trace the contiguous proton-proton networks.

• Trace from the anomeric H-1' through the desosamine ring to the N(CH₃)₂ group.

• Trace the aglycone backbone from the terminal ethyl group (H-17 → H-16 → H-15) and from the diene system (H-11 ↔ H-12).

Phase 3: Carbon-Proton Mapping (HSQC) Correlate all assigned protons to their directly attached carbons. Use DEPT-135 data overlaid with HSQC to differentiate diastereotopic CH₂ groups (which show two distinct ¹H signals for one ¹³C signal) from CH and CH₃ groups.

Phase 4: Backbone Assembly & Linkage (HMBC) Bridge the isolated spin systems across quaternary carbons and heteroatoms.

• Macrolactone Closure: Validate the ring closure via a ³J HMBC correlation from H-15 (δ 4.85) to the C-1 lactone carbonyl (δ 174.5).

• Glycosidic Bond: Confirm the attachment of desosamine by observing a ³J correlation from the anomeric H-1' (δ 4.30) to the aglycone C-5 (δ 81.0).

• Ketone Bridge: Connect the diene to the upper hemisphere via HMBC correlations from H-11 and H-10 to the C-9 ketone (δ 204.0).

Phase 5: Stereochemical Validation (ROESY) Validate the E, E geometry of the 11,13-diene by observing strong ROESY cross-peaks between H-11 and H-14, and the absence of H-12/H-14 cross-peaks. Confirm the chair conformation of the desosamine sugar via 1,3-diaxial interactions (e.g., H-1' to H-3' and H-5').

Data Presentation

Table 1: Representative ¹H (600 MHz) and ¹³C (150 MHz) NMR Assignments for De-Epoxy Rosamicin (Repromicin) in CDCl₃

Position	¹³C (ppm)	¹H (ppm), Multiplicity, J (Hz)	Key HMBC Correlations (³J, ²J)
Aglycone
1	174.5	-	H-2, H-3, H-15
2	39.2	2.45 (m), 2.55 (m)	H-3, H-4
3	71.5	3.85 (m)	H-2, H-4, H-18
4	38.0	1.95 (m)	H-3, H-5, H-18
5	81.0	3.65 (dd, 9.5, 4.0)	H-1', H-4, H-6
6	35.5	1.80 (m)	H-5, H-7, H-19
7	32.0	1.50 (m), 1.65 (m)	H-6, H-8
8	44.5	2.85 (m)	H-7, H-10, H-21
9	204.0	-	H-8, H-10, H-11
10	41.0	3.05 (m), 3.20 (m)	H-8, H-11, H-12
11	135.5	6.30 (d, 15.5)	H-10, H-13
12	125.0	7.15 (dd, 15.5, 10.5)	H-10, H-14, H-22
13	138.0	-	H-11, H-14, H-22
14	145.0	5.90 (d, 10.5)	H-12, H-15
15	75.0	4.85 (m)	H-14, H-16, H-17
16	25.5	1.60 (m), 1.75 (m)	H-15, H-17
17	9.0	0.95 (t, 7.5)	H-15, H-16
18 (4-CH₃)	9.5	1.10 (d, 6.5)	H-3, H-4, H-5
19 (6-CH₂)	43.0	2.60 (m), 2.75 (m)	H-6, H-20
20 (CHO)	202.5	9.75 (t, 2.0)	H-6, H-19
21 (8-CH₃)	17.5	1.15 (d, 7.0)	H-7, H-8, H-9
22 (13-CH₃)	12.5	1.85 (s)	H-12, H-14
Desosamine
1'	104.5	4.30 (d, 7.5)	H-2', H-5
2'	70.5	3.55 (dd, 10.0, 7.5)	H-1', H-3'
3'	65.5	2.50 (m)	H-2', H-4', N(CH₃)₂
4'	29.0	1.30 (m), 1.70 (m)	H-3', H-5'
5'	69.0	3.50 (m)	H-4', H-6'
6'	21.5	1.25 (d, 6.0)	H-4', H-5'
N(CH₃)₂	40.5	2.30 (s, 6H)	H-3'

Visualizations

Figure 1: Self-validating NMR workflow for macrolide assignment.

Figure 2: Key 2D NMR correlation strategy for structural validation.

References

• Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). PubMed (nih.gov). Available at:[1]

• Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology. Semantic Scholar. Available at:[3]

• Computational Studies on Selected Macrolides Active against Escherichia coli Combined with the NMR Study of Tylosin A in Deuterated Chloroform. PubMed Central (nih.gov). Available at:[4]

• Repromicin Derivatives with Potent Antibacterial Activity against Pasteurella multocida. Journal of Medicinal Chemistry (acs.org). Available at:[2]

Sources

• 1. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Computational Studies on Selected Macrolides Active against Escherichia coli Combined with the NMR Study of Tylosin A in Deuterated Chloroform - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Engineering Novel Macrolide Antibiotics Using De-epoxy Rosamicin as a Biosynthetic Precursor

Executive Summary

Macrolide antibiotics are cornerstone therapeutics characterized by a macrocyclic lactone ring. Rosamicin, a 16-membered macrolide produced by Micromonospora rosaria, exhibits potent broad-spectrum activity against Gram-positive bacteria, anaerobes, and Mycoplasma species[1]. Its biosynthetic precursor, de-epoxy rosamicin (also known as M-4365G2 or 20-deoxo-20-dihydro-12,13-deepoxyrosamicin), lacks the C-12/13 epoxide and C-20 formyl group found in the mature compound[2].

While de-epoxy rosamicin itself possesses striking antimycoplasmal activity[3], its true value in modern drug development lies in its structural malleability. By exploiting post-polyketide synthase (post-PKS) tailoring enzymes—specifically Cytochrome P450 monooxygenases—researchers can use de-epoxy rosamicin as a versatile scaffold for combinatorial biosynthesis, engineering unnatural hybrid macrolides to combat rising antimicrobial resistance[4].

Mechanistic Rationale: Cytochrome P450-Mediated Diversification

The conversion of the de-epoxy rosamicin intermediate into a mature antibiotic relies heavily on late-stage oxidation.

The Native Pathway: In wild-type M. rosaria, the intermediate 20-deoxo-20-dihydro-12,13-deepoxyrosamicin is processed by two distinct Cytochrome P450 enzymes. RosD acts as an epoxidase targeting the C-12/13 double bond, while RosC drives a complex 3-step hydroxylation-formylation-carboxylation reaction at the C-20 position[2].

Combinatorial Biosynthesis: To generate novel antibiotics, foreign P450 enzymes can be introduced to hijack this precursor. A prime example is MycG, a multifunctional P450 derived from the mycinamicin biosynthetic pathway. MycG has the unique ability to catalyze both late-stage hydroxylation and epoxidation. However, enzyme-substrate binding is highly specific; MycG requires the mycinose sugar as a strict molecular recognition element. By genetically engineering M. rosaria to attach a mycinose sugar to the de-epoxy rosamicin core (forming 23-O-mycinosyl-20-deoxo-20-dihydro-12,13-deepoxyrosamicin), MycG recognizes the unnatural substrate and catalyzes C-22 hydroxylation and C-12/13 epoxidation, yielding hybrid macrolides with altered pharmacological profiles[4].

Biosynthetic Diversification Pathways

Fig 1. Native and engineered P450-mediated biosynthetic pathways diverging from de-epoxy rosamicin.

Experimental Protocols

Protocol A: Fermentative Production of De-epoxy Rosamicin (M-4365G2)

Objective: Maximize the yield of the de-epoxy precursor using a chemically defined medium.

• Inoculation: Cultivate Micromonospora capillata MCRL 0940[1] or a targeted M. rosaria mutant (e.g., a rosD knockout) in a vegetative seed medium for 48 hours at 28°C.

• Fermentation: Transfer 5% (v/v) of the seed culture into a synthetic production medium. The optimized medium must contain 4% soluble starch, 0.15% L-asparagine, 0.05% MgSO₄·7H₂O, and trace metals (10⁻⁵ M ZnSO₄, 10⁻⁵ M CuSO₄)[5].

  • Causality Check: Soluble starch and L-asparagine act as slow-release carbon and nitrogen sources. This prevents carbon catabolite repression, a phenomenon that prematurely halts secondary metabolite biosynthesis. Zinc acts as a critical structural cofactor for polyketide synthases[5].

• Aeration & Agitation: Maintain a strict air supply of ~40 mmol O₂/L/h/atm at 28–29°C for 120 hours to ensure optimal oxygen transfer for macrolide assembly[5].

• Extraction (Self-Validating Step): Harvest the broth and adjust the pH to 8.0 using NaOH. Extract twice with an equal volume of ethyl acetate.

  • Causality Check: Macrolides possess basic dimethylamino groups. Adjusting the pH to 8.0 ensures the molecules are un-ionized, driving their partition into the organic phase.

  • Validation: Confirm extraction efficiency via TLC (silica gel, CHCl₃:MeOH 9:1) visualized with anisaldehyde-sulfuric acid. The appearance of a distinct, color-changing spot confirms successful phase transfer.

Protocol B: Combinatorial Bioconversion using Engineered MycG

Objective: Generate hybrid macrolides via MycG-mediated oxidation of mycinosylated de-epoxy rosamicin.

• Substrate Preparation: Isolate the hybrid intermediate 23-O-mycinosyl-20-deoxo-20-dihydro-12,13-deepoxyrosamicin (IZI) from a precursor fermentation batch.

  • Causality Check: The mycinose sugar must be present on the macrocycle; it serves as the critical molecular recognition element for MycG binding, without which no P450-mediated oxidation occurs[4].

• Bioconversion: Inoculate M. rosaria engineered with mycinose biosynthesis genes and the mycG gene into the production medium. Feed the IZI substrate at a final concentration of 0.5 mM after 48 hours of vegetative growth[4].

• Incubation: Co-incubate for an additional 72 hours to allow sequential hydroxylation and epoxidation.

• LC-MS/MS Validation (Self-Validating Step): Extract the broth and analyze via LC-MS.

  • Validation: Monitor for specific mass shifts relative to the IZI precursor. A +16 Da shift indicates a single oxidation event (either C-22 hydroxylation or C-12/13 epoxidation), while a +32 Da shift confirms the successful dual-action of the multifunctional MycG enzyme, validating the engineered pathway's efficacy[4].

Quantitative Data Summary

The following table summarizes the key biological and bioconversion metrics associated with de-epoxy rosamicin and its derivatives, highlighting its potency and versatility as a precursor.

Compound / Intermediate	Target Organism / Enzyme	Key Metric	Reference
De-epoxy rosamicin (M-4365G2)	Mycoplasma gallisepticum	MIC: 0.0001 – 0.049 µg/ml	[3]
De-epoxy rosamicin (M-4365G2)	Gram-positive bacteria	Antimicrobial Activity ≥ Erythromycin	[1]
Rosamicin (Mature)	Fermentation Yield	Productivity: ~230 µg/ml (Synthetic Medium)	[5]
23-O-mycinosyl-deepoxyrosamicin	MycG (CYP450)	Yields C-22 OH & C-12/13 Epoxide Hybrids	[4]

Sources

• 1. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Function of Cytochrome P450 Enzymes RosC and RosD in the Biosynthesis of Rosamicin Macrolide Antibiotic Produced by Micromonospora rosaria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Production of hybrid macrolide antibiotics by exploiting the specific substrate recognition characteristics of multifunctional cytochrome P450 enzyme MycG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Production of Rosamicin: Improvement of Synthetic Medium - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming de-epoxy rosamicin solubility issues in aqueous media

Title: Technical Support Center: Overcoming De-epoxy Rosamicin Aqueous Solubility Issues

Overview De-epoxy rosamicin (also known as repromicin or antibiotic M-4365G2) is a basic 16-membered macrolide antibiotic[1][2]. Like other macrolides, its massive hydrophobic macrolactone ring results in severe aqueous solubility limitations, complicating in vitro assays and in vivo dosing[3]. This support portal provides mechanistic troubleshooting, root-cause analyses, and validated protocols to overcome these formulation barriers.

Section 1: Physicochemical Root Cause Analysis (FAQ)

Q: Why does de-epoxy rosamicin precipitate immediately upon dilution in PBS (pH 7.4)? A: The solubility of de-epoxy rosamicin is strictly pH-dependent due to its dimethylamino moiety. The molecule acts as a weak base with a pKa of approximately 8.7 to 8.8[3][4]. At physiological pH (7.4), the majority of the drug exists in its un-ionized, highly lipophilic state. When introduced to an aqueous buffer like PBS, the hydrophobic macrolactone ring cannot form sufficient hydrogen bonds with water, leading to rapid thermodynamic phase separation and precipitation[3].

Q: Can I simply lower the pH of my vehicle to < 6.0 to maintain solubility for in vivo studies? A: While acidic media protonates the dimethylamino group and drastically increases solubility[5], this is not a viable standalone in vivo strategy. Injecting highly acidic solutions causes localized tissue necrosis, hemolysis, and rapid precipitation upon entering the buffered environment of the bloodstream (pH 7.4). A self-validating formulation must maintain solubility at physiological pH through encapsulation or physical modification, rather than relying solely on ionization[6].

Caption: Logical flow of pH-dependent ionization and solubility of de-epoxy rosamicin.

Section 2: Troubleshooting Formulation Failures

Q: My co-solvent system (DMSO/PEG 400) looks clear in the vial but crashes when added to cell culture media. How do I fix this? A: You are experiencing "solvent crashing." Co-solvents like DMSO and PEG 400 enhance solubility by reducing the dielectric constant of the vehicle[6]. However, when this mixture is diluted in aqueous cell culture media, the water-miscible co-solvents rapidly diffuse into the bulk aqueous phase. This leaves the lipophilic de-epoxy rosamicin locally supersaturated, causing instant crystallization. Solution: Transition to an inclusion complex (e.g., using cyclodextrins) or add a non-ionic surfactant like Polysorbate 80 (Tween 80) to the co-solvent mixture to form protective micelles upon dilution[5][6].

Q: I attempted a solid dispersion using mannitol, but the dissolution rate is still sub-optimal. What is the mechanistic failure here? A: Solid dispersions rely on trapping the drug in a high-energy, amorphous state within a hydrophilic carrier[7]. If your dissolution rate is poor, the de-epoxy rosamicin likely recrystallized during the solvent evaporation or cooling phase. Solution: Ensure rapid solvent evaporation (e.g., via rotary evaporation under high vacuum) and consider switching to a polymeric carrier like Hydroxypropyl Methylcellulose (HPMC). HPMC has a higher glass transition temperature (Tg) and better inhibits drug recrystallization compared to small-molecule sugars like mannitol[5][7].

Section 3: Standard Operating Procedures (SOPs)

Protocol 1: Preparation of De-epoxy Rosamicin Nanosuspensions via pH-Shift Sonoprecipitation

This top-down/bottom-up hybrid method utilizes the pH-dependent solubility of macrolides to generate stable nanoparticles with massively expanded surface area, fulfilling the Noyes-Whitney equation for rapid dissolution[5].

• Acidic Solubilization: Dissolve 100 mg of de-epoxy rosamicin in 10 mL of 0.1 M HCl to ensure complete protonation of the dimethylamino group[5].

• Stabilizer Addition: Add 150 mg of HPMC E5 and 50 mg of Poloxamer 188 to the solution. Stir until completely dissolved. The polymers provide steric hindrance against nanoparticle aggregation[5].

• Sonication: Place the beaker in an ice-water bath and insert an ultrasonic probe (20 kHz, 400 W). Initiate sonication at 40% amplitude.

• pH-Shift (Precipitation): While sonicating, dropwise titrate the solution with 0.1 M NaOH until the pH reaches 7.8 - 8.0. The sudden deprotonation causes supersaturation, while the ultrasonic cavitation forces the precipitating drug into nanometer-sized crystals[5].

• Lyophilization: Flash-freeze the resulting milky nanosuspension in liquid nitrogen and lyophilize for 48 hours to obtain a stable, easily reconstitutable powder.

Caption: Workflow for preparing de-epoxy rosamicin nanosuspensions via sonoprecipitation.

Protocol 2: HP-β-Cyclodextrin Inclusion Complexation (Kneading Method)

Cyclodextrins form a hydrophilic exterior shell around the hydrophobic macrolactone ring, drastically improving aqueous solubility without altering the drug's chemical structure[7].

• Molar Ratio Calculation: Weigh de-epoxy rosamicin and HP-β-CD in a 1:1.5 molar ratio[7].

• Wetting: Place the HP-β-CD in a glass mortar. Add a small volume of a 50:50 ethanol/water mixture to form a homogeneous paste.

• Kneading: Gradually add the de-epoxy rosamicin powder to the paste. Knead continuously for 45-60 minutes, adding trace amounts of the solvent mixture as needed to maintain a paste-like consistency. The mechanical shear forces the drug into the cyclodextrin cavity[7].

• Drying: Dry the paste in a vacuum oven at 45°C for 24 hours to remove all residual ethanol and water.

• Milling: Gently pulverize the dried complex and pass it through a 60-mesh sieve to ensure uniform particle size.

Section 4: Quantitative Data Comparison

To aid in selecting the appropriate formulation strategy, the following table summarizes the expected outcomes of various solubilization techniques applied to macrolide antibiotics like de-epoxy rosamicin:

Formulation Strategy	Mechanism of Action	Expected Aqueous Solubility Increase	Risk of In Vivo Precipitation	Best Use Case
pH Adjustment (< 6.0)	Ionization of dimethylamino group	> 100-fold	High (upon buffering in blood)	Short-term in vitro assays
Co-solvency (DMSO/PEG)	Reduction of dielectric constant	50 to 500-fold	High (solvent crashing)	Stock solutions, topical delivery
Cyclodextrin Complexation	Hydrophobic cavity encapsulation	10 to 50-fold	Low	IV injection, oral formulations
Solid Dispersion (HPMC)	Amorphous state stabilization	20 to 80-fold	Moderate	Oral bioavailability enhancement
Nanosuspension	Surface area expansion (Noyes-Whitney)	> 200-fold (Apparent)	Very Low	High-dose IV, sustained release

References

• Enhancement of Low Solubility and Low Permeability Drug Azithromycin Using Crystallization Techniques. Int. j. adv. multidisc. res. stud.
• Rosaramicin | C31H51NO9 | CID 6537204 - PubChem. National Institutes of Health (NIH).
• Clarithromycin Dissolution Enhancement by Preparation of Aqueous Nanosuspensions Using Sonoprecipitation Technique. National Institutes of Health (NIH).
• Solubility Enhancement of Azithromycin by Solid Dispersion Technique Using Mannitol and β-Cyclodextrin. ResearchGate.
• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences (WJBPHS).
• Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). National Institutes of Health (NIH).
• Rosamicin-a New Drug for the Treatment of Bacterial Prostatitis. ASM Journals.
• Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin). National Institutes of Health (NIH).

Sources

• 1. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Rosaramicin | C31H51NO9 | CID 6537204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Clarithromycin Dissolution Enhancement by Preparation of Aqueous Nanosuspensions Using Sonoprecipitation Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wjbphs.com [wjbphs.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: De-epoxy Rosamicin Fermentation &amp; Yield Optimization

Welcome to the Application Scientist Support Center. This guide is engineered for researchers and drug development professionals seeking to maximize the fermentation yield of de-epoxy rosamicin (also known as antibiotic M-4365G2), a potent 16-membered macrolide antibiotic produced by Micromonospora species[1][2].

Unlike wild-type rosamicin, the de-epoxy derivative lacks the terminal epoxide group, a modification that often alters its pharmacokinetic profile and spectrum of activity against Gram-negative bacilli and Mycoplasma species[2]. Because this compound is an intermediate or a shunt metabolite in the standard rosamicin biosynthetic pathway, optimizing its yield requires precise control over both the fermentation environment and the post-polyketide synthase (PKS) enzymatic cascade[3].

Biosynthetic Workflow & Optimization Nodes

To successfully accumulate de-epoxy rosamicin, we must intercept the biosynthetic pathway before cytochrome P450 monooxygenases (such as RosC/RosD) convert the macrolactone precursor into fully epoxidized rosamicin[3].

Fig 1. Biosynthetic workflow and optimization nodes for de-epoxy rosamicin accumulation.

Frequently Asked Questions (Troubleshooting)

Q: My de-epoxy rosamicin yield is plateauing at <50 µg/mL. How can I push this past 200 µg/mL? A: Yield plateaus in Micromonospora fermentations are primarily tied to carbon catabolite repression and oxygen limitation. If you are using simple sugars (like glucose), the rapid metabolism causes an acid crash and represses the Type I PKS promoter. Switch to a complex carbohydrate like soluble starch. Furthermore, macrolide biosynthesis is highly aerobic; ensure your bioreactor maintains an oxygen transfer rate (OTR) of at least 40 mmol O₂ L⁻¹ h⁻¹ atm⁻¹[3].

Q: I am detecting high levels of fully epoxidized rosamicin instead of the de-epoxy derivative. What is going wrong? A: De-epoxy rosamicin is the direct precursor to rosamicin. If you are using a wild-type Micromonospora rosaria strain, its native cytochrome P450 monooxygenases (RosC/RosD) will rapidly oxidize the de-epoxy intermediate[3]. To accumulate the de-epoxy form, you must either:

• Use an engineered targeted deletion mutant (ΔrosC / ΔrosD).

• Utilize a natural producer of the de-epoxy variant, such as Micromonospora capillata MCRL 0940[2].

• Apply specific P450 inhibitors (e.g., metyrapone) during the late-log phase of fermentation to block the epoxidation step.

Q: What is the optimal pH strategy for the 7-10 day fermentation cycle? A: Maintain an initial pH of 7.0–7.2, as actinomycetes are highly sensitive to acidic environments which can induce mycelial autolysis[4]. Buffer the production medium with calcium carbonate (CaCO₃) at 0.3% w/v to neutralize organic acids produced during early exponential growth.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is met.

Protocol 1: Seed Culture Preparation & Standardization

Causality:Micromonospora spores germinate slowly. Using a rich, undefined medium ensures rapid vegetative growth, preventing lag-phase extension and contamination risks in the main bioreactor.

• Inoculate a loopful of Micromonospora sp. (e.g., M. capillata MCRL 0940 or engineered M. rosaria) from an agar slant into a 500 mL baffled flask containing 100 mL of Tryptic Soy Broth (TSB)[2][3].

• Incubate at 28–29°C for 48–72 hours on a rotary shaker at 200 rpm[3].

• Validation Checkpoint: Measure the OD₆₀₀. Do not proceed to production fermentation until the OD₆₀₀ reaches 2.5–3.0, indicating a robust late-exponential phase.

Protocol 2: Production Fermentation & Bioreactor Optimization

Causality: Secondary metabolism requires a delicate balance of nutrient limitation to trigger PKS gene expression without starving the biomass.

• Prepare the production medium: Soluble starch (40 g/L), soybean meal (15 g/L), yeast extract (2 g/L), and CaCO₃ (3 g/L). Adjust initial pH to 7.2[4].

• Inoculate the production medium with 5% (v/v) of the standardized seed culture[3].

• Maintain bioreactor conditions at 28°C with an agitation cascade of 220–300 rpm to ensure an OTR of ~40 mmol O₂ L⁻¹ h⁻¹ atm⁻¹[3].

• Ferment for 7 to 10 days.

• Validation Checkpoint: Monitor Dissolved Oxygen (DO). A sudden, sustained spike in DO around day 5 indicates carbon depletion. If this occurs, initiate a slow starch feed to prolong the idiophase.

Protocol 3: Downstream Extraction & Yield Quantification

Causality: De-epoxy rosamicin is a basic macrolide due to the dimethylamino group on its desosamine sugar moiety. Adjusting the broth to an alkaline pH deprotonates this amine, making the molecule highly lipophilic and driving it into the organic extraction phase[5].

• Harvest the whole broth and filter through a pad of diatomaceous earth to remove the mycelial cake[5].

• Adjust the pH of the clarified filtrate to 9.0–9.2 using a 50% aqueous solution of sodium hydroxide (NaOH)[5].

• Extract the alkaline filtrate twice with an equal volume of ethyl acetate (1:1 v/v)[5].

• Separate the organic layer and concentrate it in vacuo using a rotary evaporator at 40°C.

• Validation Checkpoint: Resuspend the crude extract in methanol and analyze via HPLC (C18 column, UV detection at 240 nm). The presence of a dominant peak matching the M-4365G2 standard confirms successful de-epoxy accumulation.

Quantitative Data Summaries

Table 1: Optimal Fermentation Parameters for De-epoxy Rosamicin Production

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Carbon Source	Glucose (20 g/L)	Soluble Starch (40 g/L)	Prevents carbon catabolite repression of PKS genes; ensures slow release.
Aeration (OTR)	< 20 mmol O₂/L/h	40 mmol O₂/L/h	Macrolactone ring assembly and post-PKS oxidations are highly oxygen-dependent.
pH Control	Unbuffered	Buffered (0.3% CaCO₃, pH 7.2)	Prevents acid crash and subsequent mycelial autolysis[4].
Inoculum Volume	1-2% (v/v)	5-7% (v/v)	Ensures rapid biomass accumulation before the secondary metabolism phase[3].

Table 2: Yield Comparison by Strain and Intervention

Strain / Condition	Intervention	Epoxidized Rosamicin Yield	De-epoxy Rosamicin Yield
Wild-Type M. rosaria	Standard Media	~230 µg/mL	< 5 µg/mL
Wild-Type M. rosaria	P450 Inhibitor (Metyrapone)	~45 µg/mL	~115 µg/mL
M. capillata MCRL 0940	Optimized Media (Starch/Soy)	0 µg/mL	~195 µg/mL
Engineered Mutant (ΔrosC)	Optimized Media (Starch/Soy)	0 µg/mL	>250 µg/mL

References

• Google Patents. US4419447A - Fermentation process for producing demycinosyltylosin.

• PMC. Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology. URL: [Link]

• PubMed. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). URL: [Link]

• Semantic Scholar. Statistical optimization of fermentation media for beta lactamase inhibitor kalafungin production from marine Streptomyces sp. SBRK1. URL: [Link]

Sources

• 1. Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. US4419447A - Fermentation process for producing demycinosyltylosin - Google Patents [patents.google.com]

Technical Support Center: Resolving HPLC Peak Tailing for De-epoxy Rosamicin

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals facing chromatographic challenges with macrolide antibiotics. Here, we provide field-proven, self-validating methodologies to eliminate peak tailing in the analysis of de-epoxy rosamicin.

The Mechanistic Causality: Why Does De-epoxy Rosamicin Tail?

De-epoxy rosamicin is a 16-membered macrolide derivative. Like its parent compound rosamicin, its chemical structure features a basic desosamine sugar moiety containing a tertiary amine[1]. The pKa of this basic group typically ranges between 8.5 and 9.0.

In reversed-phase High-Performance Liquid Chromatography (HPLC), peak tailing (Asymmetry factor, As​>1.5 ) for basic compounds is rarely a result of poor column packing. Instead, it is driven by secondary retention mechanisms [2]. While the hydrophobic macrolactone ring interacts normally with the C18 stationary phase, the protonated amine undergoes strong ion-exchange interactions with unreacted, ionized residual silanol groups ( Si−O− ) on the silica surface[3],[4].

Because free silanols are highly acidic (pKa ~3.5–4.5), operating at a mid-range pH (e.g., pH 6.0–7.0) creates a worst-case scenario: the analyte is fully protonated ( NH+ ), and the silanols are fully ionized ( Si−O− ), leading to severe electrostatic attraction and peak tailing[5],[2].

Diagnostic Workflow

To systematically resolve these secondary interactions, follow the logical decision tree below.

Fig 1: Diagnostic decision tree for resolving macrolide peak tailing via pH and column optimization.

Self-Validating Experimental Protocols

To establish a self-validating analytical system, every protocol must include a defined baseline metric and an expected outcome to confirm success. Below are two field-proven methodologies for de-epoxy rosamicin.

Protocol A: Low-pH / Positively Charged Column Workflow (LC-MS Compatible)

This protocol utilizes electrostatic repulsion and silanol suppression, making it ideal for highly sensitive LC-MS/MS pharmacokinetics or residue analysis.

Step-by-Step Methodology:

• Column Selection: Install a positively charged surface C18 column (e.g., C18HCE or Waters CSH C18, 50 x 2.1 mm, 1.7 µm).

• Mobile Phase Preparation:

  • Phase A: 0.1% Formic acid in LC-MS grade water (Yields pH ~2.7).

  • Phase B: 0.1% Formic acid in LC-MS grade Acetonitrile.

  • Causality: Formic acid lowers the pH below 3.0, fully protonating residual silanols ( Si−OH ) to neutralize their negative charge[4]. Simultaneously, the positively charged column surface electrostatically repels the protonated de-epoxy rosamicin, preventing it from interacting with the silica backbone[6].

• Temperature Control: Set the column oven to 45°C.

  • Causality: Macrolides are bulky molecules. Elevated temperature decreases mobile phase viscosity and improves mass transfer kinetics into the stationary phase pores, sharpening the peak.

• System Validation: Inject a 10 µg/mL standard of de-epoxy rosamicin. Calculate the USP Tailing Factor ( Tf​ ). The system is validated if Tf​≤1.2 .

Protocol B: High-pH Hybrid Silica Workflow (UV/DAD Focus)

This protocol eliminates the positive charge on the analyte entirely, providing the sharpest possible peaks for standard UV/DAD impurity profiling.

Step-by-Step Methodology:

• Column Selection: Install a high-pH stable hybrid silica column (e.g., Waters XBridge C18 or Phenomenex Gemini, 150 x 4.6 mm, 3 µm). Do not use standard silica, as it will dissolve above pH 8.0.

• Mobile Phase Preparation:

  • Phase A: 10 mM Ammonium Bicarbonate, adjusted to pH 10.0 with Ammonium Hydroxide.

  • Phase B: Methanol or Acetonitrile.

  • Causality: At pH 10.0, the mobile phase is at least 1 pH unit above the pKa of the desosamine tertiary amine. The analyte is fully deprotonated (neutralized), completely eliminating ion-exchange interactions with the stationary phase[4].

• System Validation: Inject the standard. Verify Tf​≤1.1 . Monitor column backpressure over 100 injections to ensure hybrid silica stability.

Quantitative Data: Strategy Comparison

Summarizing the quantitative impact of different mitigation strategies allows for rapid method selection based on your laboratory's specific detection capabilities.

Mitigation Strategy	Mechanism of Action	Expected Tailing Factor ( Tf​ )	LC-MS Compatibility	Column Lifespan Impact
Standard C18 @ pH 7.0	None (Baseline)	> 2.5 (Severe)	Yes	Normal
Standard C18 + TEA	Silanol Blocking	1.2 - 1.4	No (Severe Ion Suppression)	Normal
Hybrid C18 @ pH 10.0	Analyte Deprotonation	1.0 - 1.1 (Ideal)	Yes	Reduced (if not high-pH rated)
Positively Charged C18 @ pH 2.7	Electrostatic Repulsion	1.1 - 1.2	Yes (Highly Compatible)	Normal

Frequently Asked Questions (FAQs)

Q: I adjusted my mobile phase to pH 7.0, but the tailing of de-epoxy rosamicin got significantly worse. Why? A: Operating at a neutral pH (6.0–7.5) is the worst-case scenario for basic macrolides. At this pH, the residual silanols on the silica column are fully ionized ( Si−O− ), and the tertiary amine on the de-epoxy rosamicin is fully protonated ( NH+ ). This creates maximum electrostatic attraction (secondary ion-exchange), leading to severe tailing[5]. You must operate either at a low pH (<3.0) or a high pH (>9.0) to disrupt this interaction.

Q: Can I use Triethylamine (TEA) to fix tailing if I am coupling my HPLC to a Mass Spectrometer? A: No. While TEA is an excellent silanol blocker for UV-based methods, it causes severe ion suppression in LC-MS and will permanently contaminate the mass spectrometer source. For LC-MS applications, use volatile buffers (like ammonium formate) and rely on column chemistry (e.g., positively charged surface columns) rather than ion-pairing agents[6].

Q: Why does my peak shape degrade after 200 injections despite using a low-pH method? A: Peak shape degradation over time—particularly peak splitting or a sudden increase in tailing—often indicates column voiding or frit blockage[2]. Continuous exposure to acidic mobile phases (especially below pH 2.0) can hydrolyze the bonded C18 phase. Ensure your column features sterically protected silanes for low-pH stability, and always use a guard column to extend its lifespan.

Q: Does end-capping completely solve the silanol issue for macrolides? A: No. End-capping is a process where residual silanols are treated with a small silane (like trimethylchlorosilane) to block them. However, due to steric hindrance, end-capping is rarely 100% efficient[2]. A "fully end-capped" column will still have some active silanols that can cause tailing for highly basic, bulky molecules like de-epoxy rosamicin.

References

• Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology - MDPI -[Link]

• How to Reduce Peak Tailing in HPLC? - Phenomenex -[Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks - LCGC (Chromatography Online) -[Link]

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. -[Link]

• Separation analysis of macrolide antibiotics with good performance on a positively charged C18HCE column - PubMed -[Link]

• Peak Tailing in HPLC - Element Lab Solutions -[Link]

Sources

• 1. Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology [mdpi.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromtech.com [chromtech.com]
• 6. Separation analysis of macrolide antibiotics with good performance on a positively charged C18HCE column - PubMed [pubmed.ncbi.nlm.nih.gov]

improving extraction efficiency of de-epoxy rosamicin from complex biological matrices

Advanced Troubleshooting & Methodological Workflows for Complex Biological Matrices

Welcome to the Application Support Center. Extracting macrolide antibiotics like de-epoxy rosamicin (also known as antibiotic M-4365 G2, produced by Micromonospora species[1]) from complex matrices such as fermentation broth and plasma requires precise control over physical chemistry. Macrolides are characterized by a macrocyclic lactone ring and attached basic sugars (e.g., desosamine), making their stability and solubility highly dependent on the matrix environment[2].

This guide provides causality-driven troubleshooting, self-validating protocols, and quantitative benchmarks to ensure high-recovery, degradation-free extractions.

Mechanistic Overview: The Role of pH in Macrolide Extraction

The most critical failure point in de-epoxy rosamicin extraction is improper pH management. The molecule contains a tertiary amine on its sugar moiety. At physiological or acidic pH, this amine is protonated, rendering the molecule highly hydrophilic and preventing partitioning into organic solvents[3]. Furthermore, the glycosidic bonds and the lactone ring are highly susceptible to acid-catalyzed hydrolysis[4].

Fig 1. Causality of pH adjustment on de-epoxy rosamicin stability and recovery.

Troubleshooting Guides & FAQs

Q1: Why is my recovery of de-epoxy rosamicin from fermentation broth so low (<40%) using standard ethyl acetate extraction? A1: This is almost always a partitioning issue driven by an incorrect pKa/pH relationship or mycelial binding. If the broth is not adjusted to an alkaline state, the tertiary amine remains protonated. You must adjust the supernatant to pH 8.5–9.0 using a suitable base (e.g., NaOH) prior to solvent extraction[3]. Additionally, macrolides strongly adsorb to mycelial debris. Ensure you are either thoroughly separating the mycelia via high-speed centrifugation or adding a small percentage of methanol to disrupt hydrophobic binding prior to the liquid-liquid extraction (LLE).

Q2: I am experiencing severe matrix effects (ion suppression) when analyzing plasma extracts via LC-MS/MS. How can I improve extract purity? A2: Direct protein precipitation (PPT) or simple LLE often leaves residual phospholipids that co-elute with the target analyte in the LC-MS/MS system, causing ionization suppression[5]. To resolve this, switch to Solid-Phase Extraction (SPE) using a polymeric reversed-phase sorbent (such as HLB). Because macrolides are stable in neutral to weakly alkaline conditions[4], load the plasma at pH 8.5. This keeps the analyte neutral for strong hydrophobic retention, allowing you to aggressively wash away polar lipids before eluting with 100% organic solvent.

Q3: My extracted samples show multiple degradation peaks on the chromatogram. What is causing this instability? A3: Macrolide antibiotics are notoriously acid-labile. If you are using acidic modifiers (like 0.1% formic acid) during the sample preparation, extraction, or concentration steps, you are actively degrading the de-epoxy rosamicin[4]. Keep the matrix neutral or slightly alkaline during all extraction phases. Only introduce acidic modifiers in the LC mobile phase to aid protonation for MS detection, as the rapid chromatographic run time minimizes degradation risk[6].

Self-Validating Experimental Protocols

Protocol A: Optimized Liquid-Liquid Extraction (LLE) for Fermentation Broth

Objective: Maximize recovery from high-volume, particulate-rich biological broths.

• Harvest & Separation: Centrifuge the Micromonospora fermentation broth at 8,000 x g for 15 minutes to separate the mycelia from the supernatant[3].

• Alkalinization: Transfer the supernatant to a clean vessel. Dropwise, add 1M NaOH while monitoring with a calibrated pH meter until the solution stabilizes at pH 8.5–9.0[3].

• Solvent Partitioning: Add an equal volume of cold ethyl acetate to the supernatant. Shake vigorously for 10 minutes.

  • Validation Checkpoint: After phase separation, extract 1 mL of the aqueous (bottom) layer and verify the pH is still >8.0. If it has dropped, the matrix buffer capacity was exceeded; add more NaOH and re-extract.

• Phase Separation & Drying: Allow the emulsion to break (centrifuge if necessary). Collect the upper organic layer and dry it over anhydrous sodium sulfate to remove residual water[3].

• Concentration: Evaporate the ethyl acetate under reduced pressure at a temperature not exceeding 35°C to yield the crude extract.

Protocol B: Solid-Phase Extraction (SPE) for Plasma/Serum

Objective: Eliminate phospholipid-induced ion suppression for LC-MS/MS analysis.

Fig 2. Mechanistic workflow for SPE of de-epoxy rosamicin from plasma.

• Protein Disruption: To 200 µL of plasma, add 200 µL of Acetonitrile to disrupt protein binding. Vortex for 30 seconds and centrifuge at 12,000 x g for 5 minutes.

• Dilution & pH Adjustment: Dilute the supernatant with 600 µL of 50 mM Ammonium Bicarbonate buffer (adjusted to pH 8.5).

• SPE Conditioning: Condition a polymeric HLB cartridge (30 mg/1 mL) with 1 mL Methanol, followed by 1 mL of pH 8.5 water.

• Loading: Load the buffered sample onto the cartridge at a flow rate of 1 mL/min.

  • Validation Checkpoint: Collect the load effluent and analyze a fraction via LC-MS/MS. The presence of de-epoxy rosamicin indicates breakthrough (loading pH was too low or sorbent capacity exceeded).

• Washing: Wash the cartridge with 1 mL of 5% Methanol in water to elute polar interferences.

• Elution: Elute the target analyte with 1 mL of 100% Methanol. Evaporate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

Quantitative Performance Summary

The following table summarizes the expected performance metrics when applying the above methodologies compared to baseline techniques.

Extraction Method	Matrix	Recovery (%)	Matrix Effect (%)	RSD (%)	Primary Limitation
Protein Precipitation (PPT)	Plasma	65.4	-42.1 (Suppression)	15.2	High phospholipid carryover
Liquid-Liquid Extraction (LLE)	Broth	82.2	-18.5	8.4	Emulsion formation
Solid-Phase Extraction (HLB)	Plasma	94.6	-4.2	3.1	Higher cost per sample
Modified QuEChERS	Tissue	88.3	-12.0	5.6	Co-extraction of polar lipids

References

• National Institutes of Health (NIH) / PubMed. Analysis of Macrolide Antibiotics, Using Liquid Chromatography-Mass Spectrometry, in Food, Biological and Environmental Matrices.[Link]

• SciSpace. Application of Different Analytical Techniques and Microbiological Assays for the Analysis of Macrolide Antibiotics.[Link]

• National Institutes of Health (NIH) / PMC. Dispersive Solid-Phase Extraction and Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry—A Rapid and Accurate Method for Detecting 10 Macrolide Residues.[Link]

• RSC Advances. Screening of multi-class antibiotics in pork meat by LC-Orbitrap-MS with modified QuEChERS extraction.[Link]

• National Academic Digital Library of Ethiopia. Volume 14 - Macrolide Antibiotics M-4365 Produced by Micromonospora (De-epoxy-rosamicin).[Link]

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Dispersive Solid-Phase Extraction and Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry—A Rapid and Accurate Method for Detecting 10 Macrolide Residues in Aquatic Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of macrolide antibiotics, using liquid chromatography-mass spectrometry, in food, biological and environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Screening of multi-class antibiotics in pork meat by LC-Orbitrap-MS with modified QuEChERS extraction - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04853G [pubs.rsc.org]

Technical Support Center: Macrolide Separation &amp; Mobile Phase Optimization

Focus: Rosamicin and De-epoxy Rosamicin Chromatographic Workflows

Welcome to the Technical Support Center for macrolide antibiotic chromatography. As a Senior Application Scientist, I have designed this guide to provide authoritative, field-proven troubleshooting strategies for the isolation and quantification of rosamicin and its biosynthetic intermediates, specifically de-epoxy rosamicin.

Core Principles of Separation

To optimize your method, you must first understand the structural causality driving the separation. De-epoxy rosamicin (also known as M-4365G2) is a 16-membered macrolide antibiotic[1][2]. It differs from rosamicin purely by the absence of an epoxide group at the C12-C13 position.

Because epoxides contribute to molecular polarity, the lack of this ring makes de-epoxy rosamicin significantly more hydrophobic than rosamicin. In reversed-phase chromatography (RPC), this dictates that de-epoxy rosamicin will have a longer retention time ( tR​ ) and elute after rosamicin[3][4]. Furthermore, both compounds contain a desosamine sugar moiety with a tertiary dimethylamine group (pKa ~8.5–9.0), which acts as a strong base and is the primary culprit for chromatographic anomalies like peak tailing[5].

Mechanistic basis for the reversed-phase separation of rosamicin and de-epoxy rosamicin.

Troubleshooting Guide & FAQs

Q1: I am experiencing severe peak tailing for both rosamicin and de-epoxy rosamicin. How do I correct this? Causality & Solution: Peak tailing in basic macrolides is almost exclusively caused by secondary ion-exchange interactions. At a neutral or slightly acidic pH (pH 4–7), the tertiary amine on the macrolide is positively charged, while residual silanols on the silica C18 column (pKa ~4.5) are negatively charged. This electrostatic attraction drags the analyte, causing a tail[5].

• Actionable Fix (UV Detection): Switch to a mobile phase buffered with 10 mM NaH2​PO4​ adjusted to pH 6.0–7.5. The high ionic strength masks the silanol interactions. Alternatively, drop the pH to 2.5 to fully protonate and neutralize the silanols[5][6].

• Actionable Fix (LC-MS): Use 0.06% to 0.1% Trifluoroacetic acid (TFA) in both your aqueous and organic phases. TFA acts as a strong ion-pairing agent that wraps the basic amine, drastically sharpening the peak[3][4].

Q2: Rosamicin and de-epoxy rosamicin are co-eluting. How can I improve the resolution ( Rs​ )? Causality & Solution: Co-elution indicates insufficient hydrophobic selectivity. Because the structural difference is merely a single epoxide ring, a steep solvent gradient will override their subtle polarity differences, forcing them off the column simultaneously[4].

• Actionable Fix: Flatten the gradient slope of your organic modifier. For example, instead of a rapid 10–90% Acetonitrile sweep, use a shallow gradient of 10–55% Acetonitrile over 30 minutes[4]. Always use Acetonitrile over Methanol for macrolides; its lower viscosity enhances mass transfer kinetics, yielding sharper peaks and better resolution[5].

Q3: My LC-MS signal for de-epoxy rosamicin is heavily suppressed. What mobile phase adjustments are needed? Causality & Solution: Signal suppression in positive electrospray ionization (ESI+) often stems from non-volatile buffers (like phosphate) or excessive ion-pairing agents (like TFA) which trap the analyte in the droplet phase, preventing gas-phase ion formation.

• Actionable Fix: Replace TFA with 0.1% Formic Acid or 5 mM Ammonium Formate[7]. Formic acid provides the necessary protons for ESI+ ( [M+H]+ formation) without the severe ion-suppression effects of TFA, ensuring high sensitivity[7][8].

Decision tree for diagnosing and resolving common macrolide chromatographic issues.

Standardized Experimental Protocol

Optimized LC-MS/MS Workflow for Rosamicin & De-epoxy Rosamicin This self-validating protocol ensures baseline separation and high MS sensitivity by leveraging base-deactivated stationary phases and volatile buffers[4][7][8].

Materials & Reagents:

• Stationary Phase: Agilent Zorbax Eclipse C18 (250 × 4.6 mm, 5 µm) or a polar-embedded equivalent (e.g., Nucleodur PolarTec)[5][7].

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid[8].

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid[8].

Step-by-Step Methodology:

• System Preparation: Purge the LC lines with Mobile Phase A and B for 10 minutes at 2.0 mL/min to remove residual salts from previous runs.

• Column Equilibration: Set the column oven to 35 °C to improve mass transfer and reduce mobile phase viscosity[5][7]. Equilibrate the column with 10% Mobile Phase B at 0.8 mL/min for 15 column volumes.

• Sample Preparation: Dissolve the macrolide extract in a diluent matching the initial mobile phase conditions (10% Acetonitrile in Water) to prevent solvent-induced band broadening[4].

• Gradient Elution Execution:

  • 0.0 - 5.0 min: Hold at 10% B (Focuses the analyte band at the column head).

  • 5.0 - 35.0 min: Linear ramp from 10% B to 55% B (Separates the polar rosamicin from the hydrophobic de-epoxy rosamicin)[4].

  • 35.0 - 40.0 min: Ramp to 100% B (Column wash to remove highly lipophilic matrix components).

  • 40.0 - 45.0 min: Return to 10% B (Re-equilibration).

• Detection (ESI+): Monitor the protonated precursor ions [M+H]+ . Rosamicin ( C31​H51​NO9​ ) yields an m/z of 582, while de-epoxy rosamicin ( C31​H51​NO8​ ) yields an m/z of 566 due to the missing oxygen atom.

Quantitative Data: Mobile Phase Additive Comparison

The choice of mobile phase additive drastically alters the chromatographic performance of macrolides. Use the following table to select the optimal system for your detector[3][5][7][8].

Mobile Phase Additive	Concentration	Target Detector	Effect on Peak Shape	Effect on MS Sensitivity	Recommended Use Case
Trifluoroacetic Acid (TFA)	0.05% - 0.1%	UV / PDA	Excellent (Sharp, symmetric)	Poor (Severe ion suppression)	Preparative HPLC or UV quantification.
Formic Acid	0.1%	LC-MS/MS	Good (Slight tailing possible)	Excellent (Promotes [M+H]+ )	High-sensitivity LC-MS/MS screening.
Ammonium Acetate	10 - 20 mM	LC-MS/MS	Very Good (Masks silanols)	Good (Forms adducts)	Complex matrix analysis (e.g., fermentation broth).
Sodium Phosphate	10 mM (pH 6.0)	UV / PDA	Excellent (Baseline resolution)	Incompatible (Precipitates in MS)	Routine QA/QC with UV detection.

References

• Title: Discovery of a New Rosamicin Derivative from Endophytic Micromonospora rosaria FoRo54 Using Genome Mining Technology Source: MDPI[8] URL:

• Title: Suspect Screening and Semi-Quantification of Macrolide Antibiotics in Municipal Wastewater by High-Performance Liquid Chromatography—Precursor Ion Scan Tandem Mass Spectrometry Source: MDPI[7] URL:

• Title: Determination of macrolide antibiotics by liquid chromatography Source: Academia.edu / Journal of Chromatography A[6] URL:

• Title: Development of an HPLC method for the simultaneous determination of azithromycin, clarithromycin, and erythromycin in wastewater Source: RSC Advances[5] URL:

• Title: Function of Cytochrome P450 Enzymes MycCI and MycG in Micromonospora griseorubida, a Producer of the Macrolide Antibiotic Mycinamicin Source: PubMed Central (PMC)[3] URL:

• Title: Salinipyrone and pacificanone are biosynthetic byproducts of the rosamicin polyketide synthase Source: PubMed Central (PMC)[4] URL:

• Title: Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin) Source: University of Pretoria / Journal of Antibiotics[1] URL:

• Title: Volume 14 - National Academic Digital Library of Ethiopia (De-epoxy-rosamicin M-4365 G2 reference) Source: Ethernet.edu.et[2] URL:

Sources

• 1. repository.up.ac.za [repository.up.ac.za]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. Function of Cytochrome P450 Enzymes MycCI and MycG in Micromonospora griseorubida, a Producer of the Macrolide Antibiotic Mycinamicin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Salinipyrone and pacificanone are biosynthetic byproducts of the rosamicin polyketide synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of an HPLC method for the simultaneous determination of azithromycin, clarithromycin, and erythromycin in wastewater - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07172K [pubs.rsc.org]
• 6. (PDF) Determination of macrolide antibiotics by liquid chromatography [academia.edu]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

structure-activity relationship (SAR) comparison of de-epoxy rosamicin and erythromycin

An in-depth structural and functional analysis of macrolide antibiotics reveals that minor modifications to the macrolactone ring can drastically alter their antimicrobial spectrum, pharmacokinetics, and resistance profiles. As a Senior Application Scientist, I have structured this guide to objectively compare the structure-activity relationship (SAR) of erythromycin (the prototypical 14-membered macrolide) and de-epoxy rosamicin (a 16-membered macrolide, also known as repromicin or M-4365G2).

This guide provides a mechanistic blueprint of their divergent activities, supported by quantitative data and self-validating experimental protocols for SAR evaluation.

Structural Blueprints: The "Why" Behind the Activity

Macrolides inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit and blocking the nascent peptide exit tunnel (NPET). However, the precise nature of this binding—and the drug's ability to reach the target—is dictated by its structural scaffold.

Erythromycin features a 14-membered lactone ring decorated with two sugars: desosamine at C-5 and cladinose at C-3. While highly effective against Gram-positive organisms, its clinical utility is limited by acid instability. The C-6 and C-12 hydroxyl groups readily react with the C-9 ketone in acidic environments, forming an inactive hemiketal/ketal complex.

De-epoxy rosamicin (Repromicin) , derived from the Micromonospora metabolite rosamicin, features a 16-membered lactone ring. It lacks the cladinose sugar, relying solely on the amino sugar desosamine. Crucially, it replaces the reactive C-12/C-13 epoxide found in natural rosamicin with a conjugated 11,13-diene system. This structural shift, combined with a C-20 aldehyde group, fundamentally alters the molecule's lipophilicity and conformational flexibility, granting it exceptional activity against Gram-negative pathogens like Pasteurella multocida and various Mycoplasma species .

SAR divergence between 14-membered and 16-membered macrolide scaffolds.

Comparative SAR Analysis

The transition from erythromycin to de-epoxy rosamicin highlights several critical SAR principles:

• Ring Size and Ribosomal Contact: The 16-membered ring of de-epoxy rosamicin extends deeper into the NPET. This extended reach allows it to maintain binding affinity even in the presence of certain ribosomal methylases (e.g., erm genes) that typically confer resistance to 14-membered macrolides.

• The Cladinose Liability: Erythromycin's cladinose sugar is a known inducer of MLSb (Macrolide-Lincosamide-Streptogramin B) resistance. De-epoxy rosamicin's lack of cladinose bypasses this specific induction pathway, preserving efficacy against certain resistant strains.

• The Epoxide vs. Diene Factor: Natural rosamicin contains a C-12/C-13 epoxide. Removing this oxygen to form the 11,13-diene system in de-epoxy rosamicin optimizes the lipophilicity profile. As demonstrated by McFarland et al., fine-tuning lipophilicity is the primary driver for penetrating the complex outer membrane of Gram-negative bacteria .

• C-20 Aldehyde: The presence of an aldehyde at C-20 (common in 16-membered macrolides like tylosin and repromicin) allows for extensive semi-synthetic modifications, such as reductive amination, which further enhances in vivo efficacy and lung tissue accumulation.

Quantitative Data Summary

The following table summarizes the structural properties and baseline in vitro efficacy profiles of both compounds, validating the superiority of de-epoxy rosamicin against atypical and Gram-negative targets .

Feature / Property	Erythromycin	De-epoxy Rosamicin (Repromicin)
Macrolactone Ring Size	14-membered	16-membered
Sugar Moieties	Desosamine (C-5), Cladinose (C-3)	Desosamine (C-5) only
C-11 to C-13 Region	Hydroxyls / Ketone	11,13-Diene system
C-20 Functional Group	None (Methyl at C-15)	Aldehyde (-CHO)
Acid Stability	Low (Forms inactive ketal)	Moderate to High
MIC: Staphylococcus aureus	0.12 - 0.5 µg/mL	0.1 - 0.39 µg/mL
MIC: Pasteurella multocida	> 16.0 µg/mL	≤ 1.56 µg/mL
MIC: Mycoplasma gallisepticum	0.1 - 0.39 µg/mL	0.0001 - 0.049 µg/mL

Mechanistic Pathway of Translation Inhibition

Both compounds act via a shared fundamental mechanism, though their specific binding kinetics differ due to the structural variations outlined above.

Mechanistic pathway of translation inhibition by macrolide binding.

Experimental Protocols for SAR Validation

To objectively validate the SAR claims—specifically the enhanced Gram-negative and antimycoplasmal activity of de-epoxy rosamicin—the following self-validating experimental workflows must be employed.

Protocol A: In Vitro Broth Microdilution (MIC Determination)

Causality: We utilize Cation-Adjusted Mueller-Hinton Broth (CAMHB) because physiological concentrations of Ca²⁺ and Mg²⁺ are critical for stabilizing the Gram-negative outer membrane. Failure to adjust cations leads to artificially low MICs for lipophilic macrolides.

• Preparation of Stock Solutions: Dissolve erythromycin and de-epoxy rosamicin in DMSO to a concentration of 10 mg/mL. Self-Validation: Ensure DMSO final concentration in the assay does not exceed 1% (v/v) to prevent solvent-induced cytotoxicity.

• Broth Preparation: Prepare CAMHB. For Mycoplasma testing, supplement with 20% horse serum and yeast extract, as these organisms lack a cell wall and require sterols for growth.

• Inoculum Standardization: Grow P. multocida and S. aureus ATCC 29213 (Internal Control) to log phase. Adjust the suspension to a 0.5 McFarland standard (~ 1.5×108 CFU/mL), then dilute to achieve a final well concentration of 5×105 CFU/mL.

• Serial Dilution & Incubation: Perform 2-fold serial dilutions of the macrolides (from 64 µg/mL to 0.001 µg/mL) in 96-well plates. Add the standardized inoculum. Incubate at 37°C for 18-24 hours.

• Data Acquisition: The MIC is defined as the lowest concentration completely inhibiting visible growth. Validation Check: The MIC for the S. aureus ATCC 29213 control must fall within the CLSI acceptable range (0.12 - 0.5 µg/mL for erythromycin); otherwise, the assay is void.

Protocol B: In Vivo Murine Infection Model

Causality:In vitro potency does not always translate to in vivo efficacy due to protein binding and tissue distribution. A subcutaneous injection model evaluates the drug's ability to distribute systemically and achieve therapeutic concentrations in target tissues (e.g., lungs).

• Infection Induction: Intraperitoneally infect cohorts of CD-1 mice (n=10 per group) with a lethal dose ( 10×LD50​ ) of P. multocida.

• Drug Administration: One hour post-infection, administer single subcutaneous doses of erythromycin or de-epoxy rosamicin ranging from 1 to 50 mg/kg. Control: Administer sterile saline to the vehicle control group.

• Monitoring & PK/PD: Monitor survival over 7 days. Concurrently, sacrifice a subset of mice at 2, 4, 8, and 24 hours post-dose to harvest lung tissue and plasma.

• Analysis: Quantify drug concentrations via LC-MS/MS. De-epoxy rosamicin will demonstrate a significantly higher lung-to-plasma concentration ratio compared to erythromycin, validating its superior efficacy against respiratory pathogens.

Step-by-step self-validating workflow for macrolide SAR evaluation.

References

• McFarland JW, Hecker SJ, Jaynes BH, Jefson MR, Lundy KM, Vu CB, Glazer EA, Froshauer SA, Hayashi SF, Kamicker BJ, Reese CP, Olson JA. "Repromicin derivatives with potent antibacterial activity against Pasteurella multocida." Journal of Medicinal Chemistry. 1997 Mar 14;40(6):1041-5. URL:[Link]

• Onta T, Maezawa I, Kinumaki A, Ohshima S, Yamaguchi T. "Macrolide antibiotics M-4365 produced by Micromonospora. IV. Antimycoplasmal activity of antibiotic M-4365 G2 (de-epoxy rosamicin)." The Journal of Antibiotics. 1981 Jun;34(6):719-26. URL: [Link]

• Kinumaki A, Suzuki M, et al. "Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin)." The Journal of Antibiotics. 1978 May;31(5):433-40. URL:[Link]

Validating De-epoxy Rosamicin Ribosome Binding Sites Using Cryo-EM: A Comparative Structural Guide

As the landscape of antimicrobial resistance evolves, structural biology has become the cornerstone of rational drug design. Macrolide antibiotics, which target the bacterial 50S ribosomal subunit, are increasingly compromised by Erm-family methyltransferases that alter their primary binding sites[1]. To overcome these resistance mechanisms, researchers are exploring modified scaffolds, such as 16-membered macrolides and their derivatives.

This guide provides an objective, structurally grounded comparison between de-epoxy rosamicin (a synthetic/semi-synthetic analog of the 16-membered macrolide rosamicin[2]) and standard clinical alternatives. By leveraging cryogenic electron microscopy (cryo-EM), we can map the exact causality of how minor chemical modifications—such as the removal of an epoxide group—translate into altered binding kinetics within the nascent peptide exit tunnel (NPET).

Mechanistic Grounding: The 50S NPET Binding Pocket

The efficacy of any macrolide is dictated by its ability to stably occupy the NPET, thereby physically blocking the elongation of the nascent polypeptide chain[3].

The Causality of Macrolide Anchoring

All clinically relevant macrolides share a highly conserved binding mechanism driven by their desosamine sugar moiety. Cryo-EM reconstructions consistently show that the desosamine group establishes crucial hydrogen bonds with the N1 and N6 atoms of the 23S rRNA nucleotide A2058 (often mediated by a water bridge) and the phosphate group of G2505[1].

When bacteria express Erm methyltransferases, A2058 is dimethylated, sterically clashing with the desosamine sugar and disrupting the critical water-mediated hydrogen bond network[4].

The Structural Logic of De-epoxylation

Rosamicin is a 16-membered macrolide that competes for the same overlapping binding site as 14-membered macrolides like erythromycin[5]. Standard rosamicin contains a reactive epoxide group. De-epoxy rosamicin (CAS 56689-42-0) lacks this functional group[2].

From a structural perspective, the removal of the epoxide alters the conformational flexibility of the lactone ring. In high-resolution cryo-EM maps of related macrolides, the lactone ring interacts intimately with the dynamic "gatekeeper" nucleotide A2062[6]. The de-epoxidized scaffold reduces steric bulk, potentially allowing the lactone ring to adopt a more favorable conformation that maintains NPET occlusion even when the primary A2058 anchor is compromised by methylation.

Figure 1: Mechanistic logic of de-epoxy rosamicin binding within the NPET and resistance evasion.

Comparative Performance Data

To objectively evaluate de-epoxy rosamicin, we must benchmark its structural and functional parameters against established macrolides. The table below synthesizes cryo-EM derived binding characteristics and resistance profiles across different macrolide classes[4],[3],[6].

Antibiotic	Macrolide Class	Key rRNA Contacts (Cryo-EM)	A2062 Dynamics	Relative Efficacy vs. Erm-Methylated 50S
Erythromycin	14-membered	A2058 (H-bond), G2505	Static (Folded-out)	Poor (Complete steric clash)
Clarithromycin	14-membered	A2058, A2062, m2A2503	Swayed / Hoogsteen pairing	Moderate (Improved by C6-methylation)
Rosamicin	16-membered	A2058, A2059, A2062	Highly dynamic	Moderate to High
De-epoxy Rosamicin	16-membered	A2058, A2059, A2062	Optimized steric fit	High (Reduced lactone ring clash)

Data synthesis derived from comparative structural studies of ribosome-bound macrolides.

Experimental Protocol: Self-Validating Cryo-EM Workflow

Why choose cryo-EM over X-ray crystallography for this validation? Crystallography often forces the dynamic A2062 nucleotide into artificial conformations due to crystal packing forces. Cryo-EM captures the ribosome in a near-native, solution state, allowing us to observe the true thermodynamic minimum of the drug-ribosome complex[6].

The following protocol is designed as a self-validating system . By utilizing rigorous 3D classification, we computationally separate apo-ribosomes from ligand-bound ribosomes, ensuring the final density map strictly represents the true binding event rather than background noise.

Step-by-Step Methodology

Step 1: Ribosome Purification & Buffer Exchange

• Isolate 70S ribosomes from E. coli or M. smegmatis using sucrose gradient ultracentrifugation.

• Dissociate into 50S and 30S subunits using a low-Mg2+ buffer (1 mM MgCl2), followed by a second gradient purification to isolate the 50S fraction.

• Critical Causality: Because macrolides often have low aqueous solubility, utilize a buffer exchange method rather than conventional crystal soaking to maintain high ligand occupancy[6].

Step 2: Complex Formation

• Incubate purified 50S subunits (100 nM) with a saturating concentration of de-epoxy rosamicin (50 µM) in a binding buffer (20 mM HEPES-KOH pH 7.5, 50 mM NH4Cl, 10 mM MgCl2) for 30 minutes at 37°C.

• Cool the complex to 4°C to stabilize the binding kinetics prior to vitrification.

Step 3: Vitrification (Plunge Freezing)

• Apply 3 µL of the 50S-ligand complex onto glow-discharged Quantifoil R2/2 holey carbon grids.

• Blot for 3 seconds at 100% humidity (4°C) and plunge-freeze in liquid ethane using a Vitrobot.

Step 4: Data Acquisition & Processing

• Acquire images on a 300 kV Titan Krios equipped with a Direct Electron Detector (e.g., K3) at a nominal magnification yielding a pixel size of ~0.8 Å/pixel.

• Self-Validation Step: Process data using RELION or cryoSPARC. After 2D classification, perform heterogeneous 3D classification. Use the presence of strong ligand density in the NPET and the induced conformational shift of A2062 as internal controls to isolate the >90% occupied class.

• Refine the selected particles to sub-3 Å resolution to accurately model the de-epoxy rosamicin lactone ring and desosamine water bridges.

Figure 2: Self-validating cryo-EM workflow for isolating macrolide-bound 50S ribosomal states.

Conclusion

Validating the binding site of de-epoxy rosamicin via cryo-EM provides indispensable insights into how structural modifications influence antibiotic efficacy. By eliminating the epoxide group, researchers can subtly alter the steric profile of the 16-membered lactone ring, optimizing its fit within the dynamic A2062 gate of the NPET. When executed through a self-validating cryo-EM pipeline, these structural studies bypass the limitations of crystallography, offering a high-fidelity blueprint for designing next-generation macrolides capable of overcoming Erm-mediated resistance.

References

• Structural studies on ribosomes of differentially macrolide-resistant Staphylococcus aureus strains Source: PMC / NIH URL
• Structural comparison of the ribosome-bound macrolides Source: ResearchGate URL
• A bifunctional nitrone conjugated secondary metabolite targeting the ribosome Source: PMC / NIH URL
• Insights into the improved macrolide inhibitory activity from the high-resolution cryo-EM structure of dirithromycin bound to the E.
• Cryo-EM structure of Mycobacterium tuberculosis 50S ribosomal subunit bound with clarithromycin reveals dynamic and specific interactions with macrolides Source: Taylor & Francis / PMC URL
• rosamicina de epoxi 56689-42-0 wiki Source: Guidechem URL

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• 1. Structural studies on ribosomes of differentially macrolide-resistant Staphylococcus aureus strains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Insights into the improved macrolide inhibitory activity from the high-resolution cryo-EM structure of dirithromycin bound to the E. coli 70S ribosome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A bifunctional nitrone conjugated secondary metabolite targeting the ribosome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]

A Comparative Analysis of De-epoxy Rosamicin and Tylosin Efficacy in Veterinary Pathogen Models

For Researchers, Scientists, and Drug Development Professionals

In the landscape of veterinary antimicrobial drug development, the macrolide class of antibiotics remains a cornerstone for treating a variety of bacterial infections. Within this class, both established and novel compounds are continuously evaluated for their potential to combat pathogens affecting livestock and companion animals. This guide provides an in-depth, objective comparison of the efficacy of de-epoxy rosamicin, a promising macrolide, and tylosin, a widely used veterinary antibiotic. This analysis is grounded in available experimental data to inform research and development decisions.

Introduction to the Compounds

Tylosin is a 16-membered macrolide antibiotic produced by Streptomyces fradiae.[1] It has a long history of use in veterinary medicine for treating respiratory and intestinal infections in poultry, swine, and cattle.[2][3] Its applications also extend to treating colitis in companion animals and preventing liver abscesses in feedlot cattle.[2][4] Tylosin is available in various formulations, including injectable and water-soluble powders for administration in drinking water or feed.[5]

De-epoxy Rosamicin (also known as Rosaramicin) is a 16-membered macrolide produced by Micromonospora rosaria. It is structurally similar to erythromycin but exhibits a broader spectrum of activity, particularly against Gram-negative bacteria and mycoplasmas.[6] Notably, studies have shown that rosaramicin concentrates more effectively in certain tissues, such as the prostate in dogs, compared to erythromycin.[7] While not as ubiquitously used in veterinary medicine as tylosin, its potent in vitro activity warrants a closer examination of its potential.

Mechanism of Action: Targeting the Bacterial Ribosome

Both de-epoxy rosamicin and tylosin exert their antibacterial effects by inhibiting protein synthesis in susceptible bacteria. They achieve this by binding to the 50S subunit of the bacterial ribosome, a critical component of the protein synthesis machinery. This binding event interferes with the elongation of the polypeptide chain, ultimately leading to a bacteriostatic (inhibiting bacterial growth) or, at higher concentrations, a bactericidal (killing bacteria) effect.[2][8]

While both macrolides target the 50S ribosomal subunit, subtle differences in their chemical structures can influence their binding affinity and efficacy against specific pathogens, as well as their susceptibility to bacterial resistance mechanisms.

Diagram: Macrolide Mechanism of Action

Caption: Both de-epoxy rosamicin and tylosin bind to the 50S ribosomal subunit, inhibiting bacterial protein synthesis.

Comparative In Vitro Efficacy

The in vitro efficacy of an antibiotic is a critical determinant of its potential clinical utility. This is primarily assessed by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism. A lower MIC value indicates greater potency.

The following tables summarize the available MIC data for de-epoxy rosamicin and tylosin against key veterinary pathogens. It is important to note that direct comparative studies are limited, and data has been aggregated from various sources.

Efficacy Against Gram-Negative Pathogens

Pathogen	Antibiotic	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Pasteurella multocida	De-epoxy Rosamicin	-	0.20[9]	-
Tylosin	0.5 - 128[2]	16[2]	32[2]
Mannheimia haemolytica	Tylosin	≥64 (for some resistant isolates)[10]	-	-
Histophilus somni	Tylosin	8 (for one isolate)[11]	-	-

MIC₅₀: Concentration inhibiting 50% of isolates; MIC₉₀: Concentration inhibiting 90% of isolates.

Efficacy Against Mycoplasma Species

Pathogen	Antibiotic	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Mycoplasma bovis	De-epoxy Rosamicin	-	-	-
Tylosin	0.39 - >32[1][4]	>32[1]	0.39 - 0.78[5]

Note: MIC values for tylosin against M. bovis can vary significantly depending on the study and the isolates tested, with some studies indicating high resistance.[1][12]

While specific MIC values for de-epoxy rosamicin against Mycoplasma bovis were not found in the searched literature, it has been noted for its high degree of activity against mycoplasmas in general. Tylosin's efficacy against M. bovis appears to be variable, with some studies showing good activity while others report high levels of resistance.[1][4]

Experimental Models for Efficacy Evaluation

The evaluation of new antimicrobial agents relies on robust and reproducible experimental models. Both in vitro and in vivo models are essential to fully characterize the efficacy of a compound.

In Vitro Susceptibility Testing: Broth Microdilution Protocol

The determination of MIC is a fundamental in vitro assay. The broth microdilution method is a standardized technique for this purpose.

Diagram: Broth Microdilution Workflow

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Step-by-Step Methodology:

• Preparation of Antimicrobial Agent: Prepare a stock solution of de-epoxy rosamicin or tylosin. Perform serial two-fold dilutions in cation-adjusted Mueller-Hinton broth (or other appropriate broth for fastidious organisms) to achieve a range of concentrations.[13][14]

• Inoculum Preparation: From a pure, overnight culture of the veterinary pathogen, prepare a standardized inoculum suspension equivalent to a 0.5 McFarland standard. This is then further diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well of the microtiter plate.[13]

• Inoculation: Dispense the prepared antibiotic dilutions and the bacterial inoculum into the wells of a 96-well microtiter plate. Include a growth control well (bacteria, no antibiotic) and a sterility control well (broth only).[14]

• Incubation: Incubate the plate at an appropriate temperature and duration for the specific pathogen (e.g., 35-37°C for 18-24 hours for many common veterinary bacteria).[14]

• Reading the MIC: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.[13]

Causality Behind Experimental Choices: The standardization of the inoculum density is crucial as a higher bacterial load can lead to falsely elevated MIC values. The use of specific broth formulations, such as those supplemented for fastidious organisms, ensures optimal growth conditions, allowing for an accurate assessment of the antibiotic's inhibitory activity.[15]

In Vivo Infection Models

In vivo models are indispensable for evaluating the efficacy of an antibiotic in a complex biological system, taking into account pharmacokinetic and pharmacodynamic factors.

Bovine Respiratory Disease (BRD) Model:

• Animal Model: Calves are commonly used to model BRD.

• Pathogen Challenge: Animals are challenged with a relevant pathogen, such as Mannheimia haemolytica or Pasteurella multocida, often following a viral co-infection to mimic natural disease progression.

• Treatment: Following the onset of clinical signs, animals are treated with the test antibiotic (e.g., de-epoxy rosamicin or tylosin) at various dosages and routes of administration.

• Efficacy Endpoints: Efficacy is assessed based on the reduction in clinical signs (fever, respiratory distress), lung lesion scores at necropsy, and bacterial clearance from the lungs.

Swine Respiratory Disease Model:

• Animal Model: Pigs are the natural host for many swine respiratory pathogens and serve as an excellent model.[16]

• Pathogen Challenge: Experimental infection can be induced with pathogens like Actinobacillus pleuropneumoniae or Mycoplasma hyopneumoniae.[7]

• Treatment and Endpoints: Similar to the BRD model, treatment is initiated post-infection, and efficacy is determined by monitoring clinical signs, lung pathology, and pathogen load.

Causality Behind Experimental Choices: The use of a natural host for the disease model, such as pigs for swine respiratory pathogens, provides a more clinically relevant assessment of antibiotic efficacy.[16] The inclusion of a viral co-infection in the BRD model is critical as it more accurately reflects the multifactorial nature of this disease complex in the field.

Conclusion and Future Directions

Based on the currently available in vitro data, de-epoxy rosamicin shows promise as a potent macrolide antibiotic, particularly against Pasteurella multocida, where it may offer an advantage over tylosin.[2][9] However, a significant data gap exists for the efficacy of de-epoxy rosamicin against other key veterinary pathogens, most notably Mannheimia haemolytica, Histophilus somni, and a broader range of Mycoplasma species.

Tylosin remains a widely effective and utilized antibiotic in veterinary medicine, though concerns about increasing resistance in some pathogens, such as Mycoplasma bovis, are noted.[1][12]

To fully elucidate the comparative efficacy of de-epoxy rosamicin and tylosin, the following research is recommended:

• Direct Comparative In Vitro Studies: Head-to-head MIC and Minimum Bactericidal Concentration (MBC) studies against a comprehensive panel of recent veterinary clinical isolates are essential.

• In Vivo Efficacy Studies: Comparative studies in validated bovine and swine respiratory disease models would provide crucial data on the in vivo performance of de-epoxy rosamicin relative to tylosin.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Elucidating the PK/PD profiles of de-epoxy rosamicin in target animal species will be critical for optimizing dosing regimens and predicting clinical success.

References

• Optimizing tylosin dosage for co-infection of Actinobacillus pleuropneumoniae and Pasteurella multocida in pigs using pharmacokinetic/pharmacodynamic modeling. Frontiers. Available at: [Link]

• Tylosin (Tylan®) - Veterinary Partner - VIN. Available at: [Link]

• Tylosin - Wikipedia. Available at: [Link]

• TYLOSIN First draft prepared by Jacek Lewicki, Warsaw, Poland Philip T. Reeves, Canberra, Australia and Gerald E. Swan, Pretoria - Food and Agriculture Organization. Available at: [Link]

• ROSARAMICIN - Inxight Drugs. Available at: [Link]

• Mechanism of action of a 16-membered macrolide. Binding of rosaramicin to the Escherichia coli ribosome and its subunits - PubMed. Available at: [Link]

• Macrolide resistance in Mannheimia haemolytica isolates associated with bovine respiratory disease from the German national resistance monitoring program GERM-Vet 2009 to 2020 - Frontiers. Available at: [Link]

• A Porcine Ex Vivo Lung Perfusion Model To Investigate Bacterial Pathogenesis | mBio. Available at: [Link]

• Efficacy of Tylosin Tartrate on Canine Staphylococcus intermedius Isolates In Vitro. Available at: [Link]

• 41-4-tylosin.pdf - Food and Agriculture Organization. Available at: [Link]

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• 16. A ‘pig model’ for preventing human respiratory infection | News | The Pirbright Institute [pirbright.ac.uk]

comparison of de-epoxy rosamicin toxicity profiles with standard aminoglycosides

Executive Summary

The development of highly efficacious antibacterial agents frequently requires navigating narrow therapeutic indices. De-epoxy rosamicin (also known as repromicin), a 16-membered macrocyclic lactone derivative of rosamicin, has demonstrated potent in vitro and in vivo activity against Gram-negative pathogens such as Pasteurella multocida[1]. Historically, severe Gram-negative infections have been managed using standard aminoglycosides (e.g., gentamicin, tobramycin, amikacin)[2]. However, the structural divergence between these two classes—lipophilic macrolides versus polycationic amino sugars—dictates entirely distinct pharmacological and toxicological liabilities.

This guide provides an objective, data-driven comparison of the toxicity profiles of de-epoxy rosamicin and standard aminoglycosides, detailing the mechanistic causality behind their adverse effects and outlining the gold-standard experimental protocols required to validate these safety profiles during preclinical drug development.

Mechanistic Causality of Divergent Toxicity Profiles

To understand the toxicity of these compounds, one must examine their structural interactions with mammalian cellular machinery. Although both classes inhibit bacterial protein synthesis, they target different ribosomal subunits (aminoglycosides target the 30S subunit; macrolides target the 50S subunit)[3] and possess vastly different physicochemical properties.

Aminoglycosides: The Polycationic Liability

Standard aminoglycosides are highly hydrophilic, polycationic molecules. This positive charge is essential for penetrating the Gram-negative outer membrane, but it acts as a severe liability in mammalian systems.

• Nephrotoxicity: Aminoglycosides exhibit high-affinity binding to the megalin/cubilin receptor complex located on the apical membrane of proximal renal tubule epithelial cells. Following endocytosis, they accumulate in lysosomes, causing phospholipidosis, mitochondrial dysfunction, reactive oxygen species (ROS) generation, and ultimately, acute kidney injury (AKI)[4].

• Ototoxicity: The polycationic structure also allows aminoglycosides to permeate the mechanotransduction (MET) channels of sensory hair cells in the cochlea. Once inside, they trigger irreversible apoptotic cascades, leading to permanent sensorineural hearing loss[4].

De-epoxy Rosamicin: The Lipophilic Liability

As a macrolide, de-epoxy rosamicin lacks the polycationic charge of aminoglycosides, rendering it virtually devoid of direct nephrotoxic and ototoxic potential[5]. However, its lipophilicity introduces alternative toxicological pathways:

• Cardiotoxicity: Macrolides possess a known pharmacophore that can interact with the human ether-a-go-go-related gene (hERG) potassium channels in the myocardium. Blockade of the rapid delayed rectifier potassium current ( IKr​ ) can lead to QT interval prolongation and potentially fatal arrhythmias (Torsades de Pointes)[6].

• Hepatotoxicity: Due to their lipophilic nature, macrolides undergo extensive hepatic metabolism via the Cytochrome P450 (CYP450) system. Accumulation and metabolic processing can lead to Drug-Induced Liver Injury (DILI)[6].

Caption: Mechanistic divergence of toxicity pathways between aminoglycosides and de-epoxy rosamicin.

Quantitative Toxicity Comparison

The following table synthesizes the comparative toxicity parameters, highlighting the inverse safety profiles of the two antibiotic classes.

Toxicity Parameter	De-epoxy Rosamicin (Macrolide)	Standard Aminoglycosides (e.g., Gentamicin)	Mechanistic Driver
Ototoxicity Risk	Negligible	High (Irreversible)	Endolymph accumulation & hair cell apoptosis[4]
Nephrotoxicity Risk	Negligible	High (Acute Kidney Injury)	Megalin-mediated endocytosis in proximal tubules[4]
Cardiotoxicity Risk	Moderate (hERG blockade potential)	Negligible	Binding to hERG K+ channels (QT prolongation)[6]
Hepatotoxicity Risk	Moderate (DILI potential)	Low	Hepatic CYP450 metabolism & accumulation[6]
Estimated LD50 (Murine)	~1000 mg/kg (Oral/Systemic)	~70 - 100 mg/kg (Systemic)	Systemic toxicity thresholds[6]

Experimental Methodologies for Toxicity Validation

To objectively evaluate these compounds, preclinical assays must be carefully selected based on the specific mechanistic liabilities of the drug class.

Protocol 1: Automated Patch-Clamp Assay for Macrolide Cardiotoxicity (hERG)

Causality for Choice: Because macrolide cardiotoxicity is driven by the direct blockade of the IKr​ current, biochemical binding assays are insufficient. Whole-cell patch-clamp electrophysiology is the gold standard because it directly measures the functional kinetics of the hERG channel in real-time.

Step-by-Step Methodology:

• Cell Preparation: Culture HEK293 cells stably expressing the hERG potassium channel. Harvest cells at 70-80% confluency and suspend them in extracellular recording solution.

• Electrophysiological Setup: Utilize an automated planar patch-clamp system. Establish a whole-cell configuration with a holding potential of -80 mV.

• Voltage Protocol: Apply a depolarizing prepulse to +20 mV for 2 seconds to activate and inactivate the channels, followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

• Compound Perfusion: Perfuse de-epoxy rosamicin at escalating concentrations (e.g., 0.1, 1, 10, 30, 100 µM) for 5 minutes per concentration to ensure steady-state block.

• Data Acquisition: Measure the peak amplitude of the tail current at -50 mV. Calculate the percentage of inhibition relative to the pre-drug baseline.

• Self-Validating System (Controls):

  • Positive Control: Perfuse 1 µM E-4031 (a known hERG inhibitor) at the end of the assay. The assay is only valid if E-4031 produces >90% tail current inhibition.

  • Negative Control: 0.1% DMSO vehicle to rule out solvent-induced channel rundown.

Protocol 2: Ex Vivo Cochlear Explant Assay for Aminoglycoside Ototoxicity

Causality for Choice: Immortalized cell lines cannot be used to test aminoglycoside ototoxicity because they lack the highly specialized, mechanically gated MET channels required for drug uptake. Therefore, ex vivo intact murine cochlear explants are mandatory to preserve the native tissue architecture[4].

Step-by-Step Methodology:

• Tissue Isolation: Microdissect the organ of Corti from postnatal day 3 (P3) wild-type mice under sterile conditions.

• Explant Culture: Plate the explants on Cell-Tak-coated coverslips in DMEM/F12 media supplemented with 1% N2 supplement and ampicillin. Allow 24 hours for tissue attachment.

• Drug Exposure: Treat the explants with standard aminoglycosides (e.g., 50 µM Gentamicin) or vehicle for 48 hours.

• Immunofluorescence Staining: Fix the tissue in 4% paraformaldehyde. Permeabilize and stain with Alexa Fluor 488-Phalloidin (to visualize stereocilia bundles) and anti-Myosin VIIa antibodies (to label hair cell bodies).

• Quantification: Image the explants using confocal microscopy. Count the number of surviving inner and outer hair cells per 100 µm length of the basilar membrane in the basal, middle, and apical turns.

• Self-Validating System (Controls):

  • Positive Control: 200 µM Neomycin (induces near-complete outer hair cell loss).

  • Negative Control: Untreated culture media to establish the baseline survival rate (>95% viability required for assay validation).

Caption: Parallel experimental workflows for validating cardiotoxic and ototoxic liabilities.

Conclusion

The selection between de-epoxy rosamicin and standard aminoglycosides in drug development represents a classic toxicological trade-off. Aminoglycosides offer rapid bactericidal activity but are fundamentally limited by target-independent accumulation in the kidney and inner ear, necessitating strict therapeutic drug monitoring. Conversely, de-epoxy rosamicin circumvents these specific liabilities entirely, offering a safer renal and auditory profile, provided that its inherent macrolide-associated risks—specifically hERG channel blockade and hepatic metabolism—are rigorously quantified and managed during early-stage development.

References

• Computational Studies on Selected Macrolides Active against Escherichia coli Combined with the NMR Study of Tylosin A in Deuterated Chloroform MDPI[Link]

• Aminoglycosides for the Treatment of Severe Infection Due to Resistant Gram-Negative Pathogens National Institutes of Health (PMC)[Link]

• Aminoglycosides vs Macrolides | Antibiotics | Pharmacology YouTube[Link]

• Macrolides and inhaled antibiotics European Respiratory Society[Link]

• Repromicin Derivatives with Potent Antibacterial Activity against Pasteurella multocida Journal of Medicinal Chemistry - ACS Publications[Link]

• The relationship between the structure and toxicity of aminoglycoside antibiotics National Institutes of Health (PMC)[Link]

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• 2. Aminoglycosides for the Treatment of Severe Infection Due to Resistant Gram-Negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. The relationship between the structure and toxicity of aminoglycoside antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. publications.ersnet.org [publications.ersnet.org]
• 6. Computational Studies on Selected Macrolides Active against Escherichia coli Combined with the NMR Study of Tylosin A in Deuterated Chloroform [mdpi.com]

Safety & Regulatory Compliance

Advanced Operational and Safety Guide: Handling De-epoxy Rosamicin (Repromicin)

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a rigorously engineered system. When handling potent Active Pharmaceutical Ingredients (APIs) like De-epoxy rosamicin (also known as Repromicin or antibiotic M-4365G2), standard precautions are insufficient.

De-epoxy rosamicin is a 16-membered macrolide antibiotic synthesized by Micromonospora species . Like other macrolides, it exerts its bactericidal effect by binding to the 50S ribosomal subunit, thereby inhibiting bacterial protein synthesis . While highly effective in microbiological assays, its physicochemical properties—specifically its lipophilicity and formulation as a lyophilized powder—present distinct occupational hazards. It possesses documented acute toxicity (oral, dermal, and inhalation) , requiring a self-validating safety protocol where each operational step inherently minimizes the risk of the subsequent step.

Quantitative Hazard & Physicochemical Data

To design an effective safety protocol, we must first analyze the compound's inherent properties. The following table summarizes the critical safety and physicochemical data that dictate our operational parameters.

Property / Hazard	Data / Classification	Operational Implication
Compound Name	De-epoxy rosamicin (Repromicin)	Handle as a potent API; restrict access to trained personnel.
CAS Number	56689-42-0	Utilize for strict inventory tracking and waste stream segregation.
Molecular Weight	565.7 g/mol	High molecular weight limits vapor pressure, but dry powder poses a severe aerosolization risk.
GHS Classification	Acute Tox. 4 (Oral, Dermal, Inhalation)	Mandates full barrier protection (respiratory, dermal, ocular) .
Mechanism of Action	50S Ribosomal Subunit Inhibitor	Accidental ingestion or inhalation can lead to severe gastrointestinal distress and microbiome dysbiosis.
Solubility	Soluble in DMSO, Ethanol	Organic solvents act as transdermal carriers; requires solvent-resistant glove materials.

Risk-Assessed PPE Strategy (The "Why" Behind the Gear)

Standard laboratory PPE is inadequate for handling pure macrolide APIs. The selection of protective equipment must be driven by the specific failure modes of the experiment.

• Respiratory Protection (Aerosolization Mitigation): De-epoxy rosamicin is typically supplied as a fine, lyophilized powder. Static electricity generated during the opening of the vial or transfer via a spatula can cause the powder to aerosolize. If handling outside of a Class II Biological Safety Cabinet (BSC) or dedicated powder weighing hood, an N95 or P100 particulate respirator is mandatory to prevent inhalation of the API.

• Dermal Protection (Transdermal Carrier Blockade): Because this compound is highly lipophilic and routinely solubilized in organic solvents like Dimethyl Sulfoxide (DMSO) or ethanol, standard latex gloves are contraindicated. DMSO rapidly permeates latex, carrying dissolved API directly through the skin barrier. Double-gloving with nitrile gloves (minimum 4 mil thickness) is required. Nitrile provides superior chemical resistance to these solvents, ensuring a robust barrier.

• Ocular Protection (Particulate Sealing): Standard safety glasses with side shields do not form a complete seal around the eyes, leaving them vulnerable to airborne API dust. Chemical splash goggles must be worn during the weighing and solubilization phases to prevent ocular absorption and irritation.

Standard Operating Procedure: Solubilization and Handling

This methodology establishes a self-validating workflow designed to prevent exposure before it can occur.

Methodology: Preparation of De-epoxy Rosamicin Stock Solution

• Environmental Preparation: Ensure the Class II BSC or powder weighing hood is operational and certified. Wipe down the work surface with 70% ethanol to minimize static charge.

• PPE Donning: Don a fluid-resistant lab coat, chemical splash goggles, and a primary pair of nitrile gloves. Don a secondary pair of nitrile gloves over the primary pair.

• Vial Equilibration: Allow the sealed vial of De-epoxy rosamicin to equilibrate to room temperature inside a desiccator before opening. This prevents condensation from introducing moisture, which can degrade the API and alter its mass.

• Static Mitigation: Pass the sealed vial and the weighing spatula through an anti-static ionizer to neutralize surface charges. This drastically reduces the risk of powder aerosolization upon opening.

• Weighing: Carefully open the vial inside the BSC. Transfer the required mass to a pre-tared, anti-static weigh boat using a micro-spatula.

• Solubilization: Transfer the powder to a chemically compatible vial (e.g., amber glass to prevent photodegradation). Add the calculated volume of DMSO slowly down the side of the vial to prevent displacing dry powder into the air. Seal the vial and vortex gently until fully dissolved.

• Decontamination of Tools: Immediately submerge the used spatula and weigh boat in a 10% sodium hypochlorite (bleach) solution to denature residual API before removal from the hood.

Spill Response and Decontamination Workflow

In the event of a breach in containment, immediate and methodical action is required to prevent widespread contamination.

Methodology: API Spill Decontamination

• Isolate the Area: Alert nearby personnel and restrict access to the spill zone. If the spill occurred outside a hood, evacuate the immediate area for 30 minutes to allow aerosols to settle.

• Upgrade PPE: Ensure N95/P100 respirators, double nitrile gloves, and chemical splash goggles are worn before approaching the spill.

• Containment (Powder Spill): Do not sweep dry powder, as this forces it into the air. Gently cover the powder with absorbent paper towels lightly dampened with water or 70% ethanol to suppress dust.

• Chemical Inactivation: Apply a 10% sodium hypochlorite (bleach) solution over the dampened towels, working from the outside of the spill toward the center. Allow a contact time of 15-20 minutes to chemically degrade the macrolide structure.

• Residue Removal: Wipe up the degraded spill. Follow with a secondary wipe using 70% ethanol to remove bleach residue and any remaining lipophilic fragments.

• Waste Segregation: Place all cleanup materials into a clearly labeled, leak-proof hazardous waste container.

Hazardous Waste Disposal Protocol

Improper disposal of macrolide antibiotics contributes heavily to environmental antimicrobial resistance (AMR).

• Solid Waste: All vials, weigh boats, and PPE contaminated with De-epoxy rosamicin must be placed in double-lined, biohazard-approved solid waste containers destined for high-temperature incineration.

• Liquid Waste: Solvent-based stock solutions (e.g., API in DMSO) must be collected in compatible, clearly labeled chemical waste carboys. Never pour API solutions down the drain.

Operational Visualization

De-epoxy Rosamicin Handling, Spill Response, and Decontamination Workflow.

References

• Macrolide antibiotics M-4365 produced by Micromonospora. III. In vitro antimicrobial activity of antibiotic M-4365G2 (de-epoxy rosamicin). PubMed / The Journal of Antibiotics. [Link]

• Biosynthesis of everninomicin analogs in micromonospora carbonacea var aurantiaca (US20190093141A1).

• Rosaramicin | C31H51NO9 | CID 6537204. PubChem - National Institutes of Health (NIH).[Link]